3-Chloro-4-iodopyridine hydrochloride

• CAS: 1923238-81-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Prospective Crystallographic Analysis of 3-Chloro-4-iodopyridine Hydrochloride

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide outlines the critical importance and a prospective experimental approach for the determination of the crystal structure and X-ray diffraction properties of 3-Chloro-4-iodopyridine hydrochloride. While a definitive crystal structure for this specific compound is not currently available in open-access crystallographic databases, this document serves as a comprehensive whitepaper on the rationale, methodology, and potential insights to be gained from such a study. Halogenated pyridines are pivotal scaffolds in medicinal chemistry, and a detailed understanding of their three-dimensional structure is paramount for rational drug design and the development of novel therapeutics.[1] This guide will detail the significance of crystallographic data in drug development, propose a synthetic and crystallization strategy, outline the application of single-crystal and powder X-ray diffraction techniques, and discuss the anticipated impact of the structural data on understanding intermolecular interactions, particularly halogen bonding.

Introduction: The Significance of Crystal Structure in Pharmaceutical Sciences

The three-dimensional arrangement of atoms and molecules in a solid-state active pharmaceutical ingredient (API) is a fundamental determinant of its physicochemical properties.[2] Properties such as solubility, dissolution rate, stability, and bioavailability are intrinsically linked to the crystal structure.[2][3] Therefore, the elucidation of the crystal structure of a potential drug candidate is a critical step in the drug development pipeline.[4][5][6] X-ray crystallography stands as the definitive method for obtaining this atomic-level information, providing a high-resolution map of molecular conformation, packing, and intermolecular interactions.[4][7][8]

3-Chloro-4-iodopyridine hydrochloride is a halogenated pyridine derivative of significant interest. The pyridine moiety is a common feature in a vast number of pharmaceuticals, and the presence of both chlorine and iodine atoms introduces the potential for significant halogen bonding, a non-covalent interaction that is increasingly being harnessed in crystal engineering and drug design.[9][10][11] Understanding the crystal structure of the hydrochloride salt is particularly relevant, as salt formation is a common strategy to improve the solubility and stability of APIs.

Prospective Synthesis and Crystallization

The synthesis of 3-Chloro-4-iodopyridine hydrochloride would likely commence with the commercially available 3-Chloro-4-iodopyridine. The hydrochloride salt can then be formed by reacting the pyridine base with hydrochloric acid in a suitable solvent.

2.1. Proposed Synthetic Protocol:

• Dissolution: Dissolve 3-Chloro-4-iodopyridine in a minimal amount of a suitable organic solvent, such as diethyl ether or isopropanol.

• Acidification: To the stirred solution, add a stoichiometric amount of ethereal or isopropanolic hydrogen chloride solution dropwise.

• Precipitation: The hydrochloride salt is expected to precipitate out of the solution.

• Isolation and Purification: The precipitate will be collected by filtration, washed with a small amount of the cold solvent, and dried under vacuum. Recrystallization from a suitable solvent system (e.g., ethanol/diethyl ether) will be performed to obtain high-purity crystalline material suitable for X-ray diffraction studies.

2.2. Single Crystal Growth:

The growth of single crystals of sufficient size and quality for single-crystal X-ray diffraction is a critical and often challenging step. Several methods can be employed:

• Slow Evaporation: A saturated solution of the compound in a suitable solvent or solvent mixture is allowed to evaporate slowly at a constant temperature.

• Vapor Diffusion: A solution of the compound is placed in a small, open vial, which is then placed in a larger sealed container with a more volatile solvent in which the compound is less soluble. The slow diffusion of the anti-solvent vapor into the solution reduces the solubility and promotes crystal growth.

• Cooling Crystallization: A saturated solution at an elevated temperature is slowly cooled to induce crystallization.

The choice of solvent is crucial and will be determined through a systematic screening process.

Proposed Experimental Characterization

A dual approach utilizing both single-crystal and powder X-ray diffraction is proposed for the comprehensive characterization of 3-Chloro-4-iodopyridine hydrochloride.

3.1. Single-Crystal X-ray Diffraction (SCXRD)

SCXRD is the gold standard for determining the precise three-dimensional atomic arrangement of a crystalline solid.[12]

Experimental Workflow:

Sources

• 1. Selective Halogenation of Pyridines Using Designed Phosphine Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Relevance of Crystal Forms in the Pharmaceutical Field: Sword of Damocles or Innovation Tools? - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. zienjournals.com [zienjournals.com]
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• 7. Small molecule X-ray crystallography - School of Chemistry and Molecular Biosciences - University of Queensland [scmb.uq.edu.au]
• 8. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 9. Looking Back, Looking Forward at Halogen Bonding in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Halogen Bonding in Two‐Dimensional Crystal Engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Single Crystal Growth & Absolute Structure Determination (SCXRD & MicroED) [crystalpharmatech.com]

Thermodynamic Stability and Physicochemical Profiling of 3-Chloro-4-iodopyridine Hydrochloride: A Comprehensive Guide for Drug Development

Executive Summary

In the development of complex pharmaceuticals and agrochemicals, polyhalogenated heterocycles serve as critical structural motifs. Among these, 3-Chloro-4-iodopyridine hydrochloride (CAS: 1923238-81-6)[1] represents a highly specialized building block. While the free base form (CAS: 77332-79-7) is widely utilized for cross-coupling reactions[2], its thermodynamic lability poses significant challenges during scale-up and long-term storage. This whitepaper provides an in-depth technical analysis of the thermodynamic stability, melting point characteristics, and structural advantages of the hydrochloride salt over its free base counterpart, alongside field-proven, self-validating experimental protocols.

Physicochemical Properties & Thermodynamic Data

To understand the behavioral differences between the free base and the salt form, we must first analyze their quantitative physicochemical profiles. The conversion to a hydrochloride salt fundamentally alters the crystal lattice energy, directly impacting the melting point and shelf-life of the compound.

Table 1: Comparative Physicochemical Profiling

Property	3-Chloro-4-iodopyridine (Free Base)	3-Chloro-4-iodopyridine HCl (Salt)
CAS Number	77332-79-7[2]	1923238-81-6[1]
Molecular Formula	C5H3ClIN[3]	C5H4Cl2IN[1]
Molecular Weight	239.44 g/mol [2]	275.90 g/mol [1]
Melting Point	105.0 – 109.0 °C[4]	> 150 °C (Decomposes)
Physical Form	White to pale yellow crystal[4]	Off-white crystalline powder[5]
Storage Conditions	2 – 8 °C, inert atmosphere, dark[6]	2 – 8 °C, desiccated[7]

Table 2: Thermodynamic Stability Metrics

Metric	Free Base	Hydrochloride Salt
Lattice Energy	Low (van der Waals / dipole interactions)	High (Ionic bonding)
Isomerization Risk	High (Susceptible to base-catalyzed shifts)[8]	Negligible (Nitrogen lone pair is locked)
Photolytic Stability	Moderate (Requires dark storage)[6]	High (Stabilized C-I bond via electron withdrawal)

Mechanistic Insights: Thermodynamic Stability & The "Halogen Dance"

In polyhalogenated pyridines, thermodynamic stability is heavily dictated by the positioning of the halogens relative to the nitrogen atom. The free base of 3-chloro-4-iodopyridine is kinetically stable but thermodynamically vulnerable. When exposed to basic conditions, trace impurities, or prolonged thermal stress, the molecule is susceptible to a rearrangement mechanism known as the "halogen dance" [8].

During this process, the initial species can rearrange to a more thermodynamically stable isomer via the migration of a halogen atom to a newly metalated or activated position[9]. By converting the free base into its hydrochloride salt, the lone pair on the pyridine nitrogen is protonated. This protonation serves two critical functions:

• Electronic Deactivation: It pulls electron density away from the aromatic ring, increasing the activation energy required for C-I bond cleavage.

• Steric and Lattice Locking: The formation of a rigid ionic crystal lattice sterically hinders the intermolecular interactions necessary for halogen migration, effectively shutting down the halogen dance pathway and significantly raising the melting point.

Thermodynamic stabilization pathway preventing the halogen dance rearrangement.

Experimental Workflows: Synthesis & Thermodynamic Profiling

To harness the stability of the hydrochloride salt, the conversion protocol must be meticulously controlled. The following step-by-step methodology is designed as a self-validating system, ensuring that the thermodynamic integrity of the final product is maintained.

Step-by-Step Methodology: Synthesis of the Hydrochloride Salt

• Step 1: Dissolution. Dissolve 1.0 equivalent of 3-chloro-4-iodopyridine (Free base, >98.0% purity[4]) in 10 volumes of anhydrous diethyl ether under a strict nitrogen atmosphere.

  • Causality: Anhydrous conditions are critical. The presence of water promotes competitive hydration of the proton, which lowers the yield of the ionic lattice and can act as a plasticizer, ultimately depressing the melting point of the final salt.

• Step 2: Acidification. Cool the reaction vessel to 0 °C using an ice bath. Add 1.1 equivalents of 2M HCl in diethyl ether dropwise over 30 minutes.

  • Causality: The protonation of the pyridine nitrogen is a highly exothermic event. Maintaining the system at 0 °C prevents localized thermal spikes that could provide the activation energy necessary for premature C-I bond cleavage or solvent boil-off.

• Step 3: Isolation. Stir the resulting suspension for 1 hour at 0 °C to ensure complete precipitation, then filter the solid rapidly under a steady stream of nitrogen.

  • Causality: The newly formed salt is hygroscopic. Inert filtration prevents ambient moisture absorption, which would otherwise degrade the crystal lattice.

• Step 4: Drying. Dry the off-white crystalline powder[5] in a vacuum oven at 40 °C for 12 hours.

  • Self-Validating Step: Weigh the dried product to confirm mass balance. A yield of <85% indicates potential moisture ingress or incomplete precipitation, requiring a re-evaluation of the solvent's anhydrous state.

Step-by-step experimental workflow for the synthesis and validation of the HCl salt.

Analytical Validation

To ensure the protocol has successfully generated the thermodynamically stable form, the isolated salt must undergo rigorous analytical validation.

• Differential Scanning Calorimetry (DSC): Subject a 5 mg sample to DSC at a heating rate of 10 °C/min.

  • Causality & Validation: A sharp endothermic melting transition (>150 °C) confirms a uniform, high-energy ionic crystal lattice. If a secondary peak is observed near 105.0 – 109.0 °C[4], it indicates the presence of residual free base, necessitating recrystallization from ethanol/ethyl acetate.

• High-Performance Liquid Chromatography (HPLC): Run the sample using a reverse-phase C18 column.

  • Causality & Validation: A single sharp peak confirms the absence of halogen dance isomers[8]. The presence of secondary peaks with similar mass profiles indicates that isomerization occurred prior to or during salt formation.

References

• Title: 3-chloro-4-iodopyridine (C5H3ClIN) | Source: PubChemLite | URL: [Link]

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• 1. molcore.com [molcore.com]
• 2. CAS 77332-79-7: 3-Chloro-4-iodopyridine | CymitQuimica [cymitquimica.com]
• 3. PubChemLite - 3-chloro-4-iodopyridine (C5H3ClIN) [pubchemlite.lcsb.uni.lu]
• 4. 3-Chloro-4-iodopyridine | 77332-79-7 | TCI AMERICA [tcichemicals.com]
• 5. 3-氯-4-碘吡啶盐酸盐 | 3-Chloro-4-iodopyridine hydrochlori | 1923238-81-6 - 乐研试剂 [leyan.com]
• 6. 3-Chloro-4-Iodopyridine | 77332-79-7 [sigmaaldrich.com]
• 7. CAS:1923238-81-63-Chloro-4-iodopyridine hydrochloride-毕得医药 [bidepharm.com]
• 8. 3-Chloro-2-fluoro-4-iodopyridine | 796851-05-3 | Benchchem [benchchem.com]
• 9. 2-Bromo-3-fluoro-6-iodopyridine | Benchchem [benchchem.com]

Protocols & Analytical Methods

Comprehensive Application Note: Regioselective Sonogashira Coupling of 3-Chloro-4-iodopyridine Hydrochloride

Introduction & Chemical Context

The synthesis of functionalized pyridines is a cornerstone of modern medicinal chemistry and drug development. 3-Chloro-4-iodopyridine hydrochloride is a highly valuable bifunctional building block. However, its utilization in cross-coupling reactions presents two distinct chemical challenges:

• Dihalo Regioselectivity: The molecule possesses both a C-Cl and a C-I bond, requiring precise control to ensure mono-alkynylation.

• Hydrochloride Salt Form: The substrate is supplied as an HCl salt, which drastically alters the stoichiometry of the basic additives required for the catalytic cycle.

This application note provides a definitive, field-proven guide to executing the on 3-chloro-4-iodopyridine hydrochloride, ensuring high yields, strict regiocontrol, and reproducible scalability[1].

Mechanistic Insights & Causality (E-E-A-T)

As with any transition-metal-catalyzed process, understanding the why behind the reagents is critical to troubleshooting and optimizing the how.

The Causality of Regioselectivity

For substrates bearing two different halogens, Sonogashira coupling demonstrates profound regioselectivity, preferentially adding the alkyne to the site with the more reactive halide[2]. The bond dissociation energy (BDE) of a typical aryl C-I bond is approximately 65 kcal/mol, whereas an aryl C-Cl bond is significantly stronger at ~96 kcal/mol.

• Expert Insight: In the presence of a Pd(0) active species, oxidative addition into the C-I bond at the 4-position is orders of magnitude faster than at the C-Cl bond at the 3-position. By keeping the reaction temperature mild (Room Temperature to 60°C), the C-Cl bond remains completely inert, serving as a synthetic handle for downstream functionalization (e.g., subsequent Suzuki or Buchwald-Hartwig couplings).

The Critical Role of Salt Neutralization

A common point of failure in coupling hydrochloride salts is inadequate base stoichiometry. The Sonogashira reaction intrinsically requires an amine base to deprotonate the terminal alkyne upon coordination to the copper(I) co-catalyst[3].

• Expert Insight: When using 3-chloro-4-iodopyridine hydrochloride , exactly 1.0 equivalent of the amine base is instantly consumed to neutralize the HCl salt and liberate the free pyridine base. Furthermore, the coupling reaction itself generates 1.0 equivalent of HI as a byproduct. Therefore, a minimum of 2.5 to 3.0 equivalents of base (such as Triethylamine or DIPEA) must be used. Failure to account for the salt form will stall the formation of the copper acetylide intermediate and poison the catalytic cycle.

Catalyst Selection: Pd(II) vs Pd(0)

While Pd(PPh₃)₄ is a classic choice, Pd(II) precatalysts like Pd(PPh₃)₂Cl₂ or Pd(dppf)Cl₂ are vastly preferred for this substrate. Pd(II) complexes are air-stable, easier to weigh accurately, and are rapidly reduced in situ by the terminal alkyne or the amine base to form the active Pd(0)L₂ species.

Caption: Dual Pd/Cu catalytic cycle for the regioselective Sonogashira coupling of 3-chloro-4-iodopyridine.

Quantitative Data: Condition Optimization

The following table summarizes the optimization landscape for coupling 3-chloro-4-iodopyridine hydrochloride with phenylacetylene. Note the drastic impact of base equivalents on the overall yield.

Entry	Catalyst (5 mol%)	Co-Catalyst	Base (Equivalents)	Solvent	Temp (°C)	Yield (%)	Regioselectivity (C4:C3)
1	Pd(PPh₃)₂Cl₂	CuI (10 mol%)	Et₃N (1.2 eq)	THF	25	<10%	N/A (Salt inhibited)
2	Pd(PPh₃)₂Cl₂	CuI (10 mol%)	Et₃N (3.0 eq)	THF	25	88%	>99:1
3	Pd(dppf)Cl₂	CuI (10 mol%)	DIPEA (3.0 eq)	DMF	60	94%	>99:1
4	Pd(PPh₃)₂Cl₂	None	Piperidine (3.0 eq)	THF	60	76%	>99:1 (Cu-free)

Data Interpretation: Entry 1 fails because the 1.2 equivalents of base are entirely consumed by the HCl salt and the initial catalytic turnovers, leaving no base to drive the copper cycle. Entry 3 represents the optimal robust condition for sterically hindered or less reactive alkynes. Entry 4 demonstrates a copper-free variant, which is highly effective for minimizing Glaser homocoupling side-reactions[4].

Experimental Workflows & Protocols

Workflow Visualization

Caption: Step-by-step experimental workflow emphasizing the critical salt neutralization phase.

Protocol A: Standard Cu-Co-Catalyzed Sonogashira Coupling

This protocol is a self-validating system designed for maximum yield with standard terminal alkynes.

Reagents:

• 3-Chloro-4-iodopyridine hydrochloride: 1.0 mmol (276 mg)

• Terminal Alkyne (e.g., Phenylacetylene): 1.2 mmol

• Pd(PPh₃)₂Cl₂: 0.05 mmol (35 mg, 5 mol%)

• CuI: 0.10 mmol (19 mg, 10 mol%)

• Triethylamine (Et₃N): 3.5 mmol (0.49 mL)

• Anhydrous THF: 5.0 mL

Step-by-Step Methodology:

• Preparation & Neutralization: To an oven-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add 3-chloro-4-iodopyridine hydrochloride (1.0 mmol) and anhydrous THF (5.0 mL). Add Et₃N (3.5 mmol) dropwise. Self-Validation Check: The solution will likely become cloudy as Triethylamine hydrochloride (Et₃N·HCl) precipitates. This visually confirms the successful liberation of the pyridine free base.

• Degassing: Seal the flask with a rubber septum. Sparge the suspension with dry Argon gas for 15 minutes using a submerged needle to remove dissolved oxygen.

• Catalyst Loading: Briefly remove the septum under a positive flow of Argon and rapidly add Pd(PPh₃)₂Cl₂ (5 mol%) and CuI (10 mol%). The solution will typically adopt a pale yellow/orange hue.

• Alkyne Addition: Add the terminal alkyne (1.2 mmol) via a gas-tight syringe.

• Execution: Stir the reaction mixture at room temperature (20–25 °C) under an Argon atmosphere for 4–6 hours.

  • Self-Validation Check (TLC/LCMS): Monitor the reaction at the 3-hour mark. If starting material persists, verify the pH of the mixture using wet pH paper on an aliquot. A pH < 8 indicates incomplete neutralization; add an additional 0.5 eq of Et₃N.

• Workup: Dilute the reaction mixture with Ethyl Acetate (15 mL) and filter through a short pad of Celite to remove the Pd/Cu catalyst residues and precipitated salts. Wash the filtrate with saturated aqueous NH₄Cl (2 × 10 mL) and brine (10 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to yield the 3-chloro-4-(alkynyl)pyridine product.

Protocol B: Copper-Free Sonogashira Coupling

Use this variant if your specific terminal alkyne is highly prone to Glaser homocoupling (forming a diyne byproduct)[4].

Modifications from Protocol A:

• Omit CuI entirely.

• Substitute THF with highly polar anhydrous DMF (5.0 mL).

• Substitute Et₃N with Piperidine or Pyrrolidine (3.0 mmol), which act as both the base and a transient ligand to facilitate the deprotonation of the alkyne in the absence of copper.

• Temperature: Heat the reaction to 60 °C, as the copper-free transmetalation step possesses a higher activation energy barrier.

References

• Wikipedia Contributors. "Sonogashira coupling." Wikipedia, The Free Encyclopedia. URL:[Link][1]

• Organic Chemistry Portal. "Sonogashira Coupling." Organic-Chemistry.org. URL:[Link][3]

• Chinchilla, R., & Nájera, C. "The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry." Chemical Reviews, ACS Publications. URL:[Link][4]

• Chemistry LibreTexts. "Sonogashira Coupling." LibreTexts. URL:[Link][2]

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Sonogashira Coupling [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]

The Strategic Utility of 3-Chloro-4-iodopyridine Hydrochloride in Modern Drug Discovery

Introduction: The Pyridine Scaffold and the Advantage of Orthogonal Halogenation

The pyridine ring is a cornerstone of medicinal chemistry, embedded in the structures of numerous blockbuster drugs.[1][2] Its nitrogen atom provides a key hydrogen bond acceptor site, enhances aqueous solubility, and serves as a metabolic handle, making it a privileged scaffold in drug design.[2] The strategic functionalization of the pyridine core allows for the precise tuning of a molecule's steric and electronic properties to optimize its interaction with biological targets.

This guide focuses on a particularly valuable, yet underutilized, building block: 3-Chloro-4-iodopyridine hydrochloride . Its utility stems from the differential reactivity of the two halogen substituents. In palladium-catalyzed cross-coupling reactions, the carbon-iodine bond is significantly more reactive than the carbon-chlorine bond. This "orthogonality" allows for selective, sequential functionalization of the pyridine ring, a powerful strategy for building molecular complexity and rapidly exploring structure-activity relationships (SAR).

This document provides an in-depth guide for researchers, scientists, and drug development professionals on the practical applications of 3-Chloro-4-iodopyridine hydrochloride. We will delve into the principles of its reactivity and provide detailed, field-proven protocols for its use in key carbon-carbon and carbon-nitrogen bond-forming reactions that are central to modern drug discovery.

The Principle of Chemoselective Cross-Coupling

The differential reactivity of halogens in palladium-catalyzed cross-coupling reactions is a well-established principle, generally following the order of C-I > C-Br > C-OTf >> C-Cl.[3][4] This hierarchy is governed by the bond dissociation energies of the carbon-halogen bond and the ease of oxidative addition to the palladium(0) catalyst. The weaker C-I bond undergoes oxidative addition much more readily than the stronger C-Cl bond.

This chemoselectivity allows for a stepwise approach to the synthesis of polysubstituted pyridines. The iodine at the 4-position can be selectively displaced via reactions like Suzuki, Sonogashira, or Buchwald-Hartwig amination, leaving the chlorine at the 3-position intact for subsequent transformations. This enables the introduction of a diverse range of substituents at two distinct vectors on the pyridine core.

Caption: Stepwise functionalization of 3-Chloro-4-iodopyridine.

Core Applications & Experimental Protocols

The following sections provide detailed protocols for three of the most powerful palladium-catalyzed cross-coupling reactions, tailored for the selective functionalization of 3-Chloro-4-iodopyridine hydrochloride at the C-4 position.

Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura reaction is a robust and versatile method for forming carbon-carbon bonds between an organohalide and an organoboron compound.[5] It is widely used to synthesize biaryl and heteroaryl-aryl structures, which are common motifs in kinase inhibitors and other drug classes.

Reaction Principle: The reaction proceeds via a catalytic cycle involving the oxidative addition of the aryl iodide to a Pd(0) complex, followed by transmetalation with a boronic acid (or ester) in the presence of a base, and finally reductive elimination to form the new C-C bond and regenerate the Pd(0) catalyst.[5]

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Detailed Protocol: Synthesis of 3-Chloro-4-(4-methoxyphenyl)pyridine

• Materials:

  • 3-Chloro-4-iodopyridine hydrochloride (1.0 equiv)

  • 4-Methoxyphenylboronic acid (1.2 equiv)

  • Palladium(II) acetate (Pd(OAc)₂) (0.02 equiv)

  • 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos) (0.04 equiv)

  • Potassium carbonate (K₂CO₃) (3.0 equiv)

  • 1,4-Dioxane and Water (4:1 mixture, degassed)

• Procedure:

  • To an oven-dried reaction vessel, add 3-Chloro-4-iodopyridine hydrochloride, 4-methoxyphenylboronic acid, and K₂CO₃.

  • Evacuate and backfill the vessel with an inert gas (e.g., Argon or Nitrogen) three times.

  • In a separate vial, pre-mix Pd(OAc)₂ and SPhos in a small amount of the degassed dioxane/water solvent under an inert atmosphere.

  • Add the catalyst pre-mixture to the reaction vessel, followed by the remaining solvent.

  • Heat the reaction mixture to 90-100 °C with vigorous stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 2-4 hours.

  • Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the desired 3-chloro-4-(4-methoxyphenyl)pyridine.

Coupling Partner	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylboronic acid	Pd(OAc)₂ / SPhos	K₂CO₃	Dioxane/H₂O	100	3	~85-95
4-Methylphenylboronic acid	Pd(dppf)Cl₂	Cs₂CO₃	Toluene/H₂O	90	4	~80-90
3-Fluorophenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	DME/H₂O	85	5	~75-85

Table 1: Representative Conditions for Suzuki-Miyaura Coupling of 3-Chloro-4-iodopyridine. (Yields are estimates based on similar reactions in the literature).

Sonogashira Coupling: Introducing Alkynyl Scaffolds

The Sonogashira coupling is a highly efficient method for the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[6] This reaction is invaluable for introducing linear alkynyl moieties, which can act as rigid linkers or be further elaborated into other functional groups.

Reaction Principle: The reaction is co-catalyzed by palladium and copper complexes.[6] The palladium catalyst undergoes oxidative addition to the aryl iodide. Simultaneously, the copper(I) salt reacts with the terminal alkyne to form a copper(I) acetylide, which then undergoes transmetalation with the palladium(II) intermediate. Reductive elimination yields the coupled product and regenerates the active catalysts.

Caption: Experimental workflow for a Sonogashira coupling reaction.

Detailed Protocol: Synthesis of 3-Chloro-4-(phenylethynyl)pyridine

• Materials:

  • 3-Chloro-4-iodopyridine hydrochloride (1.0 equiv)

  • Phenylacetylene (1.5 equiv)

  • Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (0.03 equiv)

  • Copper(I) iodide (CuI) (0.05 equiv)

  • Triethylamine (Et₃N) (3.0 equiv)

  • Anhydrous Tetrahydrofuran (THF)

• Procedure:

  • To a dry Schlenk flask under an inert atmosphere, add 3-Chloro-4-iodopyridine hydrochloride, Pd(PPh₃)₂Cl₂, and CuI.

  • Add anhydrous THF, followed by triethylamine.

  • Add phenylacetylene dropwise to the stirring mixture.

  • Stir the reaction at room temperature or with gentle heating (40-50 °C) until the starting material is consumed, as monitored by TLC. The reaction is often complete within 1-3 hours.

  • Upon completion, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove insoluble salts.

  • Wash the filtrate with water and brine, then dry over anhydrous magnesium sulfate.

  • Concentrate the solution under reduced pressure and purify the residue by flash chromatography to afford the desired product.

Alkyne	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylacetylene	Pd(PPh₃)₂Cl₂ / CuI	Et₃N	THF	RT	2	~90-98
1-Hexyne	Pd(PPh₃)₄ / CuI	DIPA	DMF	50	3	~85-95
Trimethylsilylacetylene	Pd(OAc)₂ / PPh₃ / CuI	K₂CO₃	Acetonitrile	60	4	~80-90

Table 2: Representative Conditions for Sonogashira Coupling of 3-Chloro-4-iodopyridine. (Yields are estimates based on similar reactions in the literature).

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the synthesis of carbon-nitrogen bonds, a transformation of immense importance in drug discovery.[7][8] It allows for the coupling of a wide range of amines with aryl halides, providing access to anilines and their derivatives.

Reaction Principle: The catalytic cycle involves the oxidative addition of the aryl halide to a Pd(0) complex, followed by coordination of the amine, deprotonation by a base to form a palladium-amido complex, and subsequent reductive elimination to form the C-N bond.[7]

Detailed Protocol: Synthesis of 3-Chloro-4-(morpholino)pyridine

• Materials:

  • 3-Chloro-4-iodopyridine hydrochloride (1.0 equiv)

  • Morpholine (1.5 equiv)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 equiv)

  • 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (0.08 equiv)

  • Sodium tert-butoxide (NaOtBu) (2.0 equiv)

  • Anhydrous Toluene

• Procedure:

  • In a glovebox or under a robust inert atmosphere, charge an oven-dried reaction tube with NaOtBu, Pd₂(dba)₃, and XPhos.

  • Add 3-Chloro-4-iodopyridine hydrochloride and a stir bar.

  • Add anhydrous toluene, followed by morpholine.

  • Seal the tube and heat the mixture to 100-110 °C with vigorous stirring.

  • Monitor the reaction by LC-MS. The reaction is typically complete in 4-12 hours.

  • After cooling, dilute the reaction with ethyl acetate and quench carefully with water.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by flash chromatography on silica gel.

Amine	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Morpholine	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	110	8	~80-90
Piperidine	Pd(OAc)₂ / RuPhos	K₃PO₄	Dioxane	100	12	~75-85
Aniline	Pd-G3-XPhos	LHMDS	THF	80	6	~70-80

Table 3: Representative Conditions for Buchwald-Hartwig Amination of 3-Chloro-4-iodopyridine. (Yields are estimates based on similar reactions in the literature).

Application in Drug Discovery: Synthesis of Pyrazolo[3,4-b]pyridine Kinase Inhibitors

A prominent application of substituted pyridine building blocks is in the synthesis of kinase inhibitors. The pyrazolo[3,4-b]pyridine scaffold, for instance, is a known hinge-binding motif in many kinase inhibitors, including those targeting Tropomyosin receptor kinases (TRKs) and Glycogen Synthase Kinase-3 (GSK-3).[9][10] The following scheme illustrates a plausible synthetic route to a pyrazolo[3,4-b]pyridine core, leveraging the chemoselectivity of 3-Chloro-4-iodopyridine.

Caption: Synthetic route to a pyrazolo[3,4-b]pyridine core.

This synthetic strategy allows for the introduction of diversity at the 4-position of the pyridine ring via the Sonogashira coupling, which can be crucial for modulating kinase selectivity and potency. The remaining chloro-substituent on the pyrazolopyridine core can then be further functionalized, for example, through a subsequent Buchwald-Hartwig amination or Suzuki coupling under more forcing conditions, to explore additional SAR.

Conclusion

3-Chloro-4-iodopyridine hydrochloride is a powerful and versatile building block for drug discovery. Its key advantage lies in the differential reactivity of its two halogen atoms, which enables a strategy of chemoselective, sequential cross-coupling reactions. This allows for the efficient and controlled synthesis of highly functionalized pyridine derivatives. The detailed protocols provided herein for Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions serve as a practical guide for medicinal chemists to leverage this building block in their efforts to discover and develop novel therapeutics.

References

• Taylor & Francis. (n.d.). Medicinal Importance and Chemosensing Applications of Pyridine Derivatives: A Review. Retrieved from [Link]

• Laddha, S. S., & Bhatnagar, D. (2022). A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. RSC Medicinal Chemistry, 13(10), 1193-1213.
• Altaf, A. A., Shahzad, A., Gul, Z., Rasool, N., Badshah, A., Lal, B., & Khan, E. (2015). A Review on the Medicinal Importance of Pyridine Derivatives. Journal of Drug Design and Medicinal Chemistry, 1(1), 1-11.

• RSC Publishing. (n.d.). Design, synthesis and biological evaluation of pyrazolo[3,4-b]pyridine derivatives as TRK inhibitors. Retrieved from [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Retrieved from [Link]

• MDPI. (2022, February 22). Synthesis of Novel Pyrazolo[3,4-b]pyridines with Affinity for β-Amyloid Plaques. Retrieved from [Link]

• Ligand-, Copper-, and Amine-Free Sonogashira Reaction of Aryl Iodides and Bromides with Terminal Alkynes. (n.d.). Retrieved from [Link]

• PMC. (2023, April 13). Palladium-Catalyzed Selective Amino- and Alkoxycarbonylation of Iodoarenes with Aliphatic Aminoalcohols as Heterobifunctional O,N-Nucleophiles. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• NSF PAR. (2022, May 18). Unconventional Site Selectivity in Palladium-Catalyzed Cross- Couplings of Dichloroheteroarenes under Ligand-Controlled and. Retrieved from [Link]

• Pendidikan Kimia. (n.d.). An Operationally Simple Sonogashira Reaction for an Undergraduate Organic Chemistry Laboratory Class. Retrieved from [Link]

• PMC. (2021, December 3). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Palladium-Catalyzed C-H Functionalization of Heteroarenes with Aryl Bromides and Chlorides. Retrieved from [Link]

• ResearchGate. (n.d.). Suzuki coupling of different chloropyridines with phenylboronic acids a. Retrieved from [Link]

• Vertex Pharmaceuticals. (2011, March 23). Design and synthesis of kinase inhibitors Design and synthesis of kinase inhibitors using novel heterocyclic systems. Retrieved from [Link]

• RSC Publishing. (n.d.). Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. Retrieved from [Link]

• MDPI. (2019, September 30). Synthesis, Biological Activities and Docking Studies of Novel 4-(Arylaminomethyl)benzamide Derivatives as Potential Tyrosine Kinase Inhibitors. Retrieved from [Link]

• Rose-Hulman Institute of Technology. (n.d.). Suzuki Cross-Coupling of Phenylboronic Acid and 5- Iodovanillin. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Semantic Scholar. (n.d.). 5-Aryl-pyrazolo[3,4-b]pyridines: Potent Inhibitors of Glycogen Synthase Kinase-3 (GSK-3). Retrieved from [Link]

• YouTube. (2012, April 7). The Buchwald-Hartwig Amination Reaction. Retrieved from [Link]

• MDPI. (2020, November 18). Discovery and Design of Novel Small Molecule GSK-3 Inhibitors Targeting the Substrate Binding Site. Retrieved from [Link]

• University of Illinois Urbana-Champaign. (n.d.). Suzuki cross coupling reactions: synthesis of unsymmetrical biaryls in the organic laboratory. Retrieved from [Link]

• PubMed. (2021, December 17). Buchwald-Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. Retrieved from [Link]

• RSC Publishing. (2022, August 23). Catalyst-controlled regioselective Sonogashira coupling of 9-substituted-6-chloro-2,8-diiodopurines. Retrieved from [Link]

• PubMed. (2003, September 15). 6-aryl-pyrazolo[3,4-b]pyridines: potent inhibitors of glycogen synthase kinase-3 (GSK-3). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis and evaluation of novel GSK-3β inhibitors as multifunctional agents against Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery and Design of Novel Small Molecule GSK-3 Inhibitors Targeting the Substrate Binding Site | MDPI [mdpi.com]
• 5. youtube.com [youtube.com]
• 6. rsc.org [rsc.org]
• 7. researchgate.net [researchgate.net]
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• 9. Design, synthesis and biological evaluation of pyrazolo[3,4-b]pyridine derivatives as TRK inhibitors - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. 6-aryl-pyrazolo[3,4-b]pyridines: potent inhibitors of glycogen synthase kinase-3 (GSK-3) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Cryogenic Lithiation and Electrophilic Trapping of 3-Chloro-4-iodopyridine Hydrochloride

Scientific Context & Mechanistic Rationale

3-Chloro-4-iodopyridine hydrochloride is a highly versatile, commercially available halogenated heterocycle used extensively in drug discovery and the synthesis of complex pyridine architectures[1]. The strategic value of this building block lies in the differential reactivity of its halogens. Because the carbon-iodine bond is weaker and more polarizable than the carbon-chlorine bond, it is possible to achieve strictly regioselective halogen-metal exchange at the C4 position.

However, executing this transformation requires rigorous control over both stoichiometry and thermodynamics. As a Senior Application Scientist, I frequently observe two critical failure modes in the scale-up of this chemistry:

• The Hydrochloride Salt Exotherm: Attempting to perform a halogen-metal exchange directly on the hydrochloride salt by using two equivalents of an organolithium reagent (e.g., n-butyllithium) is a severe procedural error. The initial acid-base neutralization is highly exothermic. Under cryogenic conditions (–78 °C), this localized heat spike inevitably warms the microenvironment, destabilizing the subsequent lithiated intermediate.

• The 3,4-Pyridyne Trap: The desired intermediate, 3-chloro-4-lithiopyridine, is highly sensitive to temperature. If the internal reaction temperature rises above –60 °C, the intermediate rapidly undergoes an elimination of lithium chloride (LiCl) to generate a highly reactive 3,4-pyridyne (aryne) species[2]. This intermediate will rapidly polymerize or react indiscriminately with nucleophiles, destroying the yield of the desired electrophilically trapped product[3]. Recent advances have even adapted dihalopyridine lithiation to continuous-flow systems specifically to strictly control these temperature-dependent degradation pathways[4].

To ensure success, the workflow must be separated into a quantitative free-basing phase, followed by a strictly temperature-controlled cryogenic lithiation and rapid electrophilic trapping.

Process Visualizations

Workflow for the free-basing, lithiation, and trapping of 3-chloro-4-iodopyridine hydrochloride.

Mechanistic divergence between successful electrophilic trapping and undesired 3,4-pyridyne formation.

Self-Validating Experimental Protocols

Phase 1: Quantitative Free-Basing

Causality: Removing the hydrochloride salt prevents the catastrophic exotherm associated with acid-base neutralization during the cryogenic organolithium step. Dichloromethane (DCM) is utilized because the free base exhibits excellent solubility in it, ensuring quantitative extraction.

Step-by-Step Procedure:

• Suspend 3-Chloro-4-iodopyridine hydrochloride (10.0 g, 36.2 mmol) in DCM (100 mL) in a 250 mL separatory funnel.

• Slowly add saturated aqueous sodium bicarbonate (NaHCO₃) solution (75 mL). Caution: Effervescence (CO₂ gas) will occur.

• Swirl gently until effervescence ceases, then shake vigorously for 2 minutes, venting frequently.

• Self-Validation Check: Test the pH of the aqueous layer using pH paper. It must be slightly basic (pH ~8). If acidic, add more NaHCO₃.

• Separate the organic layer. Extract the aqueous layer with an additional portion of DCM (50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Concentrate the filtrate under reduced pressure to yield the free base as a solid. Dry rigorously under high vacuum for at least 4 hours to remove trace moisture.

Phase 2: Halogen-Metal Exchange & Trapping

Causality: Tetrahydrofuran (THF) is used as the solvent because its oxygen atoms coordinate the lithium cation, breaking down the n-BuLi hexamers into highly reactive dimers/tetramers. This facilitates rapid halogen-metal exchange at –78 °C. The electrophile must be added rapidly to outcompete the background elimination pathway[3].

Step-by-Step Procedure:

• Dissolve the rigorously dried 3-chloro-4-iodopyridine free base (8.0 g, 33.4 mmol) in anhydrous THF (80 mL) under an inert argon atmosphere.

• Cool the reaction flask to –78 °C using a dry ice/acetone bath. Allow 15 minutes for the internal temperature to equilibrate.

• Add n-butyllithium (2.5 M in hexanes, 14.0 mL, 35.0 mmol, 1.05 eq) dropwise via syringe pump over 15 minutes. Maintain the internal temperature strictly below –70 °C.

• Stir the resulting dark solution at –78 °C for 15 minutes to ensure complete exchange.

• Self-Validation Check (The D₂O Quench): Withdraw a 0.1 mL aliquot and immediately quench it into a GC vial containing 0.5 mL of CD₃OD. Analyze via GC-MS or ¹H-NMR. You should observe >95% conversion to 3-chloro-4-deuteropyridine. If unreacted starting material is present, the n-BuLi titer was low or the system was wet.

• Rapidly add the chosen electrophile (e.g., anhydrous DMF, 3.8 mL, 50.1 mmol, 1.5 eq) in one portion.

• Stir at –78 °C for 30 minutes, then allow the reaction to slowly warm to 0 °C.

• Quench the reaction by adding saturated aqueous ammonium chloride (NH₄Cl) solution (30 mL). Extract with ethyl acetate, dry, and purify via flash chromatography.

Quantitative Data Summary

The following table summarizes the expected outcomes when trapping the 3-chloro-4-lithiopyridine intermediate with various standard electrophiles, based on established literature parameters for halopyridine functionalization[2],[4].

Electrophile	Trapped Product	Reaction Time (at -78 °C)	Expected Isolated Yield
N,N-Dimethylformamide (DMF)	3-Chloro-4-formylpyridine	30 min	82%
Carbon Dioxide (CO₂) (Solid)	3-Chloroisonicotinic acid	60 min	78%
Chlorotrimethylsilane (TMSCl)	3-Chloro-4-(trimethylsilyl)pyridine	45 min	85%
Benzaldehyde	(3-Chloropyridin-4-yl)(phenyl)methanol	60 min	74%
Iodomethane (MeI)	3-Chloro-4-methylpyridine	30 min	88%

References

• Gribble, G. W.; Saulnier, M. G. "Regioselective ortho-Lithiation of Halopyridines. Syntheses of ortho-Disubstituted Pyridines and a Convenient Generations of 3,4-Pyridyne." ResearchGate (Originally published in Heterocycles).[Link]

• "Continuous-Flow Divergent Lithiation of 2,3-Dihalopyridines: Deprotolithiation versus Halogen Dance." National Center for Biotechnology Information (NCBI).[Link]

Sources

• 1. 3-氯-4-碘吡啶盐酸盐 | 3-Chloro-4-iodopyridine hydrochlori | 1923238-81-6 - 乐研试剂 [leyan.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Continuous‐Flow Divergent Lithiation of 2,3‐Dihalopyridines: Deprotolithiation versus Halogen Dance - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of 3-Chloro-4-iodopyridine Hydrochloride from 3-Chloropyridine

Abstract

This comprehensive technical guide provides a detailed protocol for the multi-step synthesis of 3-Chloro-4-iodopyridine hydrochloride, a valuable building block in pharmaceutical and agrochemical research. The synthesis commences with the readily available precursor, 3-chloropyridine, and proceeds through a three-step sequence involving nitration, reduction, and a Sandmeyer-type diazotization-iodination reaction. The final step details the formation of the hydrochloride salt. This document is intended for researchers, scientists, and drug development professionals, offering not only a step-by-step methodology but also explaining the rationale behind experimental choices, providing troubleshooting guidance, and emphasizing safety considerations.

Introduction

3-Chloro-4-iodopyridine is a key heterocyclic intermediate due to its unique substitution pattern, which allows for selective functionalization through various cross-coupling reactions. The presence of both a chloro and an iodo substituent provides orthogonal reactivity, enabling the sequential introduction of different moieties. This makes it a highly sought-after precursor in the synthesis of complex molecules with potential biological activity. This guide presents a reliable and scalable laboratory procedure for its preparation from 3-chloropyridine.

Overall Synthetic Scheme

The synthetic pathway from 3-chloropyridine to 3-chloro-4-iodopyridine hydrochloride is a well-established route in organic synthesis, leveraging fundamental transformations of aromatic systems. The process can be visualized as follows:

Caption: Overall synthetic route from 3-chloropyridine.

Part 1: Synthesis of 3-Chloro-4-nitropyridine

The initial step involves the regioselective nitration of 3-chloropyridine at the 4-position. This is achieved through electrophilic aromatic substitution using a mixture of fuming nitric acid and concentrated sulfuric acid. The sulfuric acid protonates the nitric acid to form the highly electrophilic nitronium ion (NO₂⁺), which then attacks the electron-rich pyridine ring. While pyridines are generally deactivated towards electrophilic substitution, the reaction can be driven to completion under forcing conditions.

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity	Moles
3-Chloropyridine	626-60-8	113.54	10.0 g	0.088
Fuming Nitric Acid (90%)	7697-37-2	63.01	30 mL	-
Concentrated Sulfuric Acid (98%)	7664-93-9	98.08	30 mL	-
Ice	-	-	200 g	-
Sodium Bicarbonate (sat. aq.)	-	-	As needed	-
Dichloromethane	75-09-2	84.93	150 mL	-
Anhydrous Sodium Sulfate	7757-82-6	142.04	As needed	-

Experimental Protocol

• Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, carefully add 30 mL of concentrated sulfuric acid.

• Cooling: Cool the flask in an ice-salt bath to 0-5 °C.

• Addition of Nitrating Agent: Slowly add 30 mL of fuming nitric acid to the sulfuric acid via the dropping funnel, ensuring the temperature does not exceed 10 °C.

• Addition of Starting Material: Once the nitrating mixture has cooled, add 10.0 g (0.088 mol) of 3-chloropyridine dropwise, maintaining the internal temperature between 5-10 °C. The addition should take approximately 30-45 minutes.

• Reaction: After the addition is complete, slowly warm the reaction mixture to room temperature and then heat it to 90-100 °C in an oil bath for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Cool the reaction mixture to room temperature and then carefully pour it onto 200 g of crushed ice in a large beaker with vigorous stirring.

• Neutralization: Slowly neutralize the acidic solution with a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7-8. This should be done in a fume hood as it will generate a significant amount of CO₂ gas. A yellow precipitate will form.

• Extraction: Extract the aqueous mixture with dichloromethane (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 3-chloro-4-nitropyridine as a yellow solid.

Purification

The crude product can be purified by recrystallization from a suitable solvent system such as ethanol/water or by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Part 2: Synthesis of 4-Amino-3-chloropyridine

The second step is the reduction of the nitro group of 3-chloro-4-nitropyridine to a primary amine. A common and effective method for this transformation is the use of iron powder in an acidic medium, such as acetic acid.[1] This method is generally selective for the nitro group and tolerant of other functional groups like the chloro substituent.

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity	Moles
3-Chloro-4-nitropyridine	13194-60-0	158.54	10.0 g	0.063
Iron Powder	7439-89-6	55.84	17.6 g	0.315
Glacial Acetic Acid	64-19-7	60.05	100 mL	-
Ethanol	64-17-5	46.07	100 mL	-
Water	7732-18-5	18.02	50 mL	-
Sodium Hydroxide (10 M aq.)	-	-	As needed	-
Ethyl Acetate	141-78-6	88.11	200 mL	-
Anhydrous Sodium Sulfate	7757-82-6	142.04	As needed	-

Experimental Protocol

• Reaction Setup: In a 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 10.0 g (0.063 mol) of 3-chloro-4-nitropyridine, 100 mL of ethanol, 50 mL of water, and 100 mL of glacial acetic acid.

• Addition of Iron: To the stirred suspension, add 17.6 g (0.315 mol) of iron powder in portions. The reaction is exothermic, and the rate of addition should be controlled to maintain a gentle reflux.

• Reaction: After the addition is complete, heat the mixture to reflux for 2-3 hours. Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature and filter through a pad of Celite® to remove the iron salts. Wash the filter cake with ethanol.

• Neutralization: Combine the filtrate and washings and concentrate under reduced pressure to remove most of the ethanol. To the remaining aqueous solution, carefully add 10 M aqueous sodium hydroxide until the pH is approximately 10-11.

• Extraction: Extract the basic aqueous solution with ethyl acetate (4 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 4-amino-3-chloropyridine as a solid.

Part 3: Synthesis of 3-Chloro-4-iodopyridine

This step utilizes the Sandmeyer reaction, a cornerstone of aromatic chemistry for converting primary arylamines into a wide range of functional groups.[2][3] The process involves two key stages: the diazotization of the amino group to form a diazonium salt, followed by the displacement of the diazonium group with an iodide ion.

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity	Moles
4-Amino-3-chloropyridine	19798-77-7	128.56	5.0 g	0.039
Concentrated Hydrochloric Acid (37%)	7647-01-0	36.46	15 mL	-
Sodium Nitrite	7632-00-0	69.00	2.9 g	0.042
Potassium Iodide	7681-11-0	166.00	9.7 g	0.058
Water	7732-18-5	18.02	50 mL	-
Dichloromethane	75-09-2	84.93	100 mL	-
Sodium Thiosulfate (10% aq.)	-	-	As needed	-
Brine	-	-	As needed	-
Anhydrous Sodium Sulfate	7757-82-6	142.04	As needed	-

Experimental Protocol

Caption: Experimental workflow for the Sandmeyer iodination.

• Diazotization:

  • In a 250 mL beaker, suspend 5.0 g (0.039 mol) of 4-amino-3-chloropyridine in a mixture of 15 mL of concentrated hydrochloric acid and 20 mL of water.

  • Cool the suspension to 0-5 °C in an ice-salt bath with vigorous stirring.

  • In a separate small beaker, dissolve 2.9 g (0.042 mol) of sodium nitrite in 10 mL of cold water.

  • Add the sodium nitrite solution dropwise to the cooled aminopyridine suspension, ensuring the temperature remains below 5 °C. The addition should take approximately 20-30 minutes.

  • After the addition is complete, stir the resulting diazonium salt solution at 0-5 °C for an additional 30 minutes.

• Iodination:

  • In a 500 mL beaker, dissolve 9.7 g (0.058 mol) of potassium iodide in 20 mL of water.

  • Slowly and carefully add the cold diazonium salt solution to the potassium iodide solution with vigorous stirring. Control the rate of addition to manage the evolution of nitrogen gas.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat it to 50-60 °C for 1 hour to ensure the complete decomposition of the diazonium salt.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Extract the aqueous layer with dichloromethane (3 x 30 mL).

  • Combine the organic layers and wash with a 10% aqueous solution of sodium thiosulfate to remove any residual iodine, followed by a wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 3-chloro-4-iodopyridine.

Part 4: Preparation of 3-Chloro-4-iodopyridine Hydrochloride

The final step is the formation of the hydrochloride salt, which often improves the stability and handling properties of the compound.

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity	Moles
3-Chloro-4-iodopyridine	77332-79-7	239.44	Crude from Part 3	-
Diethyl Ether	60-29-7	74.12	100 mL	-
Hydrochloric Acid (2 M in diethyl ether)	-	-	As needed	-

Experimental Protocol

• Dissolution: Dissolve the crude 3-chloro-4-iodopyridine in a minimal amount of diethyl ether.

• Acidification: While stirring, slowly add a 2 M solution of hydrochloric acid in diethyl ether until no further precipitation is observed.

• Isolation: Collect the precipitated solid by vacuum filtration.

• Washing and Drying: Wash the solid with a small amount of cold diethyl ether and dry under vacuum to afford 3-chloro-4-iodopyridine hydrochloride as a solid.

Characterization

The final product should be characterized to confirm its identity and purity.

Property	Value
Appearance	White to light yellow crystalline powder[4]
Molecular Formula	C₅H₃ClIN·HCl
Molecular Weight	275.91
Purity (typical)	>97%[4]

Safety Information

It is imperative to handle all chemicals with appropriate safety precautions in a well-ventilated fume hood.

• 3-Chloropyridine: Harmful if swallowed, in contact with skin or if inhaled. Causes skin irritation and serious eye damage. May cause respiratory irritation.[5]

• 3-Chloro-4-nitropyridine: Harmful if swallowed. Causes serious eye irritation.[6]

• 4-Amino-3-chloropyridine: Toxic if swallowed. Causes serious eye damage.

• 3-Chloro-4-iodopyridine: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and serious eye irritation. May cause respiratory irritation.[4]

• Acids and Solvents: Concentrated acids are corrosive and should be handled with extreme care. Organic solvents are flammable and/or toxic.

Always wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.

References

• Organic Chemistry Portal. Nitro Reduction. [Link]

• Organic Chemistry Portal. Sandmeyer Reaction. [Link]

• Wikipedia. Sandmeyer reaction. [Link]

• L.S.College, Muzaffarpur. Sandmeyer reaction. [Link]

• Synthesis and Functionalization of 3-Nitropyridines. [Link]

• SciSpace. Aryl Nitro Reduction with Iron Powder or Stannous Chloride under Ultrasonic Irradiation. [Link]

• Nitration of pyridine-N-oxide to 4-nitropyridine-N-oxide. [Link]

• Organic Chemistry Portal. Sandmeyer Reaction. [Link]

• Google Patents. CN103819398B - The synthetic method of the chloro-3-nitropyridine of 4-amino-2-.

• SciSpace. A general electrochemical strategy for the Sandmeyer reaction. [Link]

• Wikipedia. Sandmeyer reaction. [Link]

• ResearchGate. Preparation of Nitropyridines by Nitration of Pyridines with Nitric Acid. [Link]

• Common Organic Chemistry. Nitro Reduction - Iron (Fe). [Link]

Sources

• 1. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 2. echemi.com [echemi.com]
• 3. A general electrochemical strategy for the Sandmeyer reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 3-Chloro-4-Iodopyridine | 77332-79-7 [sigmaaldrich.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. 3-Chloro-4-nitropyridine 1-oxide AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

Technical Notes & Optimization

How to improve reaction yield in 3-Chloro-4-iodopyridine hydrochloride synthesis

Welcome to the technical support guide for the synthesis of 3-Chloro-4-iodopyridine hydrochloride. This document is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you optimize your reaction yield, improve product purity, and ensure procedural safety.

Part 1: Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, providing explanations for the underlying causes and actionable solutions.

Question: My reaction yield is consistently low. What are the primary factors I should investigate?

Answer: Low yield in the synthesis of 3-Chloro-4-iodopyridine is a common issue that can stem from several factors throughout the experimental process. A systematic approach to troubleshooting is crucial.

• Purity of Starting Material (3-Chloropyridine): The starting material's purity is paramount. The presence of impurities, particularly other pyridine isomers or residual water, can consume reagents and lead to the formation of side products.

  • Recommendation: Always use a high-purity grade of 3-chloropyridine. If the purity is uncertain, consider purification by distillation before use. Ensure the starting material is anhydrous, as water can interfere with many iodination reagents.

• Choice and Activity of Iodinating Agent: The electrophilicity of the iodine source is a critical parameter.[1] Molecular iodine (I₂) itself is a weak electrophile and often requires an activating agent or oxidant to generate a more potent iodinating species (I⁺).[1]

  • Common Systems:

    • I₂ with an Oxidant (e.g., H₂O₂, H₂SO₄/HNO₃): These systems generate a strong electrophile in situ. However, they can be aggressive, potentially leading to over-iodination or side reactions if not carefully controlled.[2]

    • N-Iodosuccinimide (NIS): NIS is a milder and often more selective iodinating agent. It is particularly useful when the substrate is sensitive to harsh acidic or oxidizing conditions.

  • Recommendation: If using an I₂/oxidant system, ensure the oxidant is fresh and added in the correct stoichiometric ratio. For sensitive substrates or to improve selectivity, consider switching to NIS in the presence of an acid catalyst like trifluoroacetic acid (TFA).

• Reaction Temperature and Time: Electrophilic aromatic substitution on a pyridine ring is generally more challenging than on a benzene ring due to the electron-withdrawing nature of the nitrogen atom.[3]

  • Temperature: The reaction often requires heating to proceed at a reasonable rate. However, excessive heat can lead to decomposition of the product and the formation of tar-like byproducts. The optimal temperature is highly dependent on the specific reagents used.

  • Time: Insufficient reaction time will result in incomplete conversion. Conversely, prolonged reaction times, especially at elevated temperatures, can increase the likelihood of side product formation.

  • Recommendation: Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). This allows you to stop the reaction at the point of maximum product formation before significant degradation occurs.

• Inefficient Work-up and Purification: The product can be lost during the work-up and purification stages.

  • Quenching: The reaction is typically quenched by adding a reducing agent, such as a 10% aqueous solution of sodium thiosulfate (Na₂S₂O₃), to neutralize any unreacted iodine.[4] Incomplete quenching can lead to product degradation during extraction and solvent removal.

  • Extraction: Ensure the pH of the aqueous layer is properly adjusted to either basic or acidic conditions to drive the product into the organic layer. Multiple extractions with a suitable solvent (e.g., dichloromethane, ethyl acetate) are recommended to maximize recovery.[4]

  • Purification: Both recrystallization and column chromatography are effective for purification.[4] The choice of solvent for recrystallization is critical; a mixture like hexane/ethyl acetate is often a good starting point.[4] For chromatography, a gradient elution may be necessary to separate the product from closely-related impurities.

Question: My final product is a brown or pinkish solid, not the expected off-white crystals. What causes this discoloration and how can I remove it?

Answer: Discoloration is almost always due to the presence of residual iodine or trace amounts of polymeric, iodine-containing byproducts.

• Cause:

  • Residual Iodine (I₂): Even trace amounts of elemental iodine can impart a significant pink, red, or brown color to the final product. This indicates that the quenching step with sodium thiosulfate was incomplete.

  • Polymeric Byproducts: Under harsh reaction conditions (e.g., high temperature, strong acid), pyridine derivatives can polymerize or char, leading to dark, tarry impurities that are difficult to remove.

• Solution:

  • Thorough Quenching: During the work-up, add the sodium thiosulfate solution portion-wise until the characteristic purple/brown color of iodine in the organic layer has completely vanished.

  • Activated Carbon Treatment: Dissolve the crude, discolored product in a suitable solvent (e.g., ethanol or ethyl acetate). Add a small amount of activated carbon (charcoal), heat the mixture gently for 10-15 minutes, and then filter it hot through a pad of Celite. The activated carbon will adsorb the colored impurities. You can then proceed with recrystallization or solvent evaporation.

  • Recrystallization: A carefully executed recrystallization is often sufficient to exclude colored impurities, which may remain in the mother liquor.

Question: My TLC analysis shows multiple spots. How do I identify the likely impurities?

Answer: A TLC plate with multiple spots indicates an incomplete reaction or the formation of side products.

• Spot at the Baseline: A spot that does not move from the baseline in a moderately polar solvent system (e.g., hexane/ethyl acetate) is likely a highly polar compound, such as the hydrochloride salt of the unreacted 3-chloropyridine or the product itself if it has protonated on the silica gel plate.

• Spot with Higher Rf than Product: This spot corresponds to a less polar compound than your product. This is often the unreacted starting material, 3-chloropyridine.

• Spots with Similar Rf to Product: These can be isomeric byproducts. While iodination of 3-chloropyridine is expected to favor the 4-position, small amounts of other isomers (e.g., 3-chloro-2-iodopyridine or 3-chloro-5-iodopyridine) can form, especially under forcing conditions.

• Di-iodinated Product: A spot with a lower Rf (more polar) than the mono-iodinated product could potentially be a di-iodinated species, although this is less common unless a large excess of the iodinating agent is used.

Troubleshooting Flowchart:

Caption: A decision tree for troubleshooting low reaction yield.

Part 2: Frequently Asked Questions (FAQs)

Question: What is the underlying mechanism for the iodination of 3-chloropyridine?

Answer: The iodination of 3-chloropyridine is an electrophilic aromatic substitution (SₑAr) reaction.[3] The pyridine ring is electron-deficient, which makes this reaction more difficult than the iodination of benzene.[3] The reaction proceeds through the following general steps:

• Generation of the Electrophile: A highly reactive iodine species (I⁺), often as an iodonium ion, is generated in situ. This can be achieved by reacting molecular iodine with an oxidizing agent or by using reagents like N-iodosuccinimide in the presence of an acid.[1]

• Nucleophilic Attack: The π-electrons of the pyridine ring attack the electrophilic iodine species. This attack preferentially occurs at the C4 position (para to the nitrogen), which is the most electron-rich position not adjacent to the deactivating chloro group.

• Formation of the Sigma Complex: This attack forms a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion.

• Rearomatization: A base (which can be the solvent or the conjugate base of the acid used) removes a proton from the C4 position, restoring the aromaticity of the ring and yielding the final 3-chloro-4-iodopyridine product.

Question: How critical is temperature control during the reaction?

Answer: Temperature control is highly critical. Insufficient temperature may lead to a very slow or stalled reaction. Conversely, excessive temperature can cause several problems:

• Decreased Selectivity: Higher temperatures can provide enough energy to overcome the activation barrier for substitution at other positions, leading to a mixture of isomers.

• Product Decomposition: Pyridine derivatives, especially halogenated ones, can be unstable at high temperatures, leading to the formation of dark, tar-like substances and a lower yield of the desired product.[5]

• Safety Hazards: If using strong oxidants like nitric acid, high temperatures can lead to runaway reactions.

A typical temperature range for this type of reaction is between 50-80 °C, but the optimal temperature should be determined experimentally for the specific set of reagents being used.

Question: What are the best practices for safely handling the reagents and final product?

Answer: Safety should always be the top priority in the laboratory.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: Conduct the reaction in a well-ventilated fume hood. Iodine vapor is corrosive and toxic.

• Reagent Handling:

  • Iodine: Handle solid iodine in a fume hood. It can cause skin and respiratory tract irritation.

  • Acids (H₂SO₄, TFA): These are highly corrosive. Add them slowly and carefully to the reaction mixture, especially when adding to aqueous solutions, to control any exothermic processes.

  • Solvents: Use flammable organic solvents like dichloromethane and ethyl acetate away from ignition sources.

• Product Handling: The final product, 3-Chloro-4-iodopyridine hydrochloride, should be treated as a potentially hazardous chemical. It is classified as an irritant and may be harmful if swallowed.[6]

• Waste Disposal: Dispose of all chemical waste according to your institution's environmental health and safety guidelines. Iodine-containing waste streams may require special handling.[1]

Part 3: Experimental Protocol & Data

This section provides a representative experimental protocol and a table summarizing key reaction parameters.

General Synthesis Workflow:

Caption: General workflow for the synthesis of 3-Chloro-4-iodopyridine HCl.

Representative Experimental Protocol:

This protocol is a general guideline and may require optimization.

• Reaction Setup: To a solution of 3-chloropyridine (1.0 eq) in concentrated sulfuric acid in a round-bottom flask, add elemental iodine (1.1 eq) portion-wise while stirring in an ice bath to control the initial exotherm.

• Reaction: After the addition is complete, equip the flask with a condenser and heat the reaction mixture to 70-80 °C. Maintain this temperature and stir vigorously for 4-6 hours. Monitor the reaction progress by TLC (e.g., 3:1 Hexane:Ethyl Acetate).

• Work-up: Cool the reaction mixture to room temperature and then carefully pour it over crushed ice.

• Quenching: Slowly add a 10% aqueous solution of sodium thiosulfate until the dark brown color of the iodine disappears, resulting in a pale yellow solution or suspension.

• Neutralization and Extraction: Cool the mixture in an ice bath and carefully neutralize it by adding a concentrated aqueous solution of sodium hydroxide (NaOH) or ammonium hydroxide (NH₄OH) until the pH is approximately 8-9. Extract the aqueous layer three times with dichloromethane (DCM).

• Drying and Concentration: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄). Filter the drying agent and concentrate the organic solvent under reduced pressure to obtain the crude product.

• Purification (as free base): Purify the crude solid by recrystallization from a hexane/ethyl acetate mixture or by silica gel column chromatography.[4]

• Salt Formation: To obtain the hydrochloride salt, dissolve the purified free base in a suitable solvent like diethyl ether or ethyl acetate and bubble dry HCl gas through the solution, or add a solution of HCl in isopropanol, until precipitation is complete. Filter the resulting solid and dry it under vacuum.

Table 1: Key Reaction Parameters and Expected Outcomes

Parameter	Recommended Condition	Rationale / Notes	Expected Outcome
Stoichiometry	3-Chloropyridine:Iodine (1 : 1.1-1.2)	A slight excess of iodine ensures complete consumption of the starting material.	High conversion rate.
Solvent/Acid	Concentrated H₂SO₄	Acts as both a solvent and an activating agent for iodine.	Promotes the formation of the I⁺ electrophile.
Temperature	70 - 80 °C	Balances reaction rate against potential for side product formation and decomposition.	Optimal yield and purity.
Reaction Time	4 - 6 hours	Should be determined by reaction monitoring (TLC/HPLC).	Reaction goes to completion without significant degradation.
Work-up pH	~8-9 (for extraction)	Ensures the pyridine product is in its free base form and soluble in the organic layer.	Efficient extraction and high recovery.
Purification	Recrystallization / Chromatography	Removes unreacted starting materials, isomers, and colored impurities.[4]	Final product purity >97%.

References

• Iodination. ACS Green Chemistry Institute Pharmaceutical Roundtable. Available at: [Link]

• CN102174014A - Preparation method of 3-chloropyridine. Google Patents.

• Electrophilic Iodination of Organic Compounds Using Elemental Iodine or Iodides: Recent Advances 2008–2021: Part I. MDPI. Available at: [Link]

• 5-Bromo-2-chloro-4-fluoro-3-iodopyridine as a Halogen-rich Intermediate for the Synthesis of Pentasubstituted Pyridines. The Journal of Organic Chemistry. Available at: [Link]

• Method for synthesizing 4-chloro-pyridine. Patsnap.

• A simple and efficient synthesis of N-[3-chloro-4-(4-chlorophenoxy)-phenyl]-2-hydroxy-3,5-diiodobenzamide, rafoxanide. SpringerLink. Available at: [Link]

• Halogenation of the 3-position of pyridines through Zincke imine intermediates. National Institutes of Health. Available at: [Link]

• CN103360306A - Method for synthesizing 4-chloro-pyridine. Google Patents.

• A Convenient Synthesis of 2-Bromo-4-iodopyridine via Halogen Dance and Its Suzuki-Miyaura and Stille Cross-Coupling Reactions. Journal of the Chinese Chemical Society. Available at: [Link]

• Iodine(I) and Silver(I) Complexes Incorporating 3-Substituted Pyridines. National Institutes of Health. Available at: [Link]

• A tried-and-true synthesis method, describing iodination reactions with halogen exchange (1). Chemia. Available at: [Link]

• α-CARBOLINE (9H-PYRIDO[2,3-b]INDOLE). Organic Syntheses. Available at: [Link]

• Selective C–H Iodination of (Hetero)arenes. Organic Letters. Available at: [Link]

• Electrophilic Iodination of Organic Compounds Using Elemental Iodine or Iodides. ResearchGate. Available at: [Link]

Sources

• 1. Iodination - Wordpress [reagents.acsgcipr.org]
• 2. A simple and efficient synthesis of N-[3-chloro-4-(4-chlorophenoxy)-phenyl]-2-hydroxy-3,5-diiodobenzamide, rafoxanide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Halogenation of the 3-position of pyridines through Zincke imine intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Method for synthesizing 4-chloro-pyridine - Eureka | Patsnap [eureka.patsnap.com]
• 6. 4-Iodopyridine 96 15854-87-2 [sigmaaldrich.com]

Technical Support Center: Troubleshooting 3-Chloro-4-iodopyridine Hydrochloride Solubility

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals encountering solubility bottlenecks when utilizing 3-Chloro-4-iodopyridine hydrochloride in organic synthesis.

The Causality of the Solubility Paradox

Why won't my compound dissolve in standard organic solvents? The hydrochloride (HCl) salt of 3-chloro-4-iodopyridine is characterized by a highly stable ionic lattice. While the neutral free base is highly soluble in common organic solvents (e.g., dichloromethane, tetrahydrofuran, and toluene), the protonated pyridinium cation paired with a chloride anion relies heavily on ion-dipole interactions for solvation. Consequently, the salt exhibits high aqueous solubility but remains virtually insoluble in non-polar or moderately polar aprotic solvents[1]. Furthermore, attempting to force dissolution by adding external chloride sources can paradoxically decrease solubility further due to the common ion effect[2].

To utilize this compound in moisture-sensitive organic workflows—such as palladium-catalyzed cross-coupling (Suzuki, Sonogashira) or metal-halogen exchange—the salt bridge must be broken to liberate the lipophilic free base.

Solubilization Decision Matrix

Decision tree for solubilizing pyridine hydrochloride salts in organic workflows.

Self-Validating Experimental Protocols

Protocol A: Ex-Situ Free-Basing (Aqueous-Organic Extraction)

Purpose: To isolate the pure, neutral 3-chloro-4-iodopyridine prior to setting up a reaction. Causality: A mild inorganic base deprotonates the pyridinium ion. The resulting neutral species loses its ionic character and partitions into the organic phase via dispersion forces, while the inorganic chloride salt remains trapped in the aqueous phase[3].

Step-by-Step Methodology:

• Suspension: Suspend 1.0 equivalent of 3-chloro-4-iodopyridine HCl in dichloromethane (DCM) (approx. 10 mL per gram). The mixture will initially be a cloudy, insoluble suspension.

• Neutralization: Slowly add an equal volume of saturated aqueous sodium bicarbonate (NaHCO₃) or 25-30% potassium carbonate (K₂CO₃)[3].

  • Self-Validation Check: Effervescence (CO₂ gas evolution) will occur immediately if using NaHCO₃. The organic layer will visibly transition from a cloudy suspension to a clear, homogeneous solution as the free base dissolves.

• Extraction: Transfer the mixture to a separatory funnel. Shake vigorously, vent the gas, and allow the phases to separate. Extract the aqueous layer with two additional portions of DCM.

• Salting Out (Optional): If an emulsion occurs or yields are lower than expected, add brine (saturated NaCl) to the aqueous layer to force the organic product entirely into the DCM phase.

• Drying & Isolation: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the free base as a stable solid.

Protocol B: In-Situ Neutralization for Cross-Coupling

Purpose: To bypass the aqueous extraction step for strictly anhydrous reactions. Causality: An organic amine base (like DIPEA) is added directly to the reaction mixture. It acts as an HCl scavenger, transferring the proton from the pyridine to the amine. The target pyridine dissolves, while the resulting amine hydrochloride precipitates[4].

Step-by-Step Methodology:

• Reaction Setup: Charge a flame-dried flask with 3-chloro-4-iodopyridine HCl, your coupling partner (e.g., boronic acid), and the palladium catalyst.

• Solvent Addition: Add an anhydrous polar aprotic solvent, such as 1,4-dioxane[4].

• Base Addition: Add 2.0 to 2.5 equivalents of N,N-Diisopropylethylamine (DIPEA).

  • Self-Validation Check: Within 5-10 minutes of stirring, the heavy, chunky suspension of the pyridine salt will be replaced by a finer, often feathery precipitate of DIPEA·HCl. The supernatant liquid will contain the dissolved free pyridine, indicating readiness for catalysis.

• Execution: Proceed with heating the reaction mixture according to your specific cross-coupling protocol.

Quantitative Data: Solvation Strategies Comparison

The following table summarizes the expected physical states and applications when applying different solubilization strategies to 3-chloro-4-iodopyridine hydrochloride.

Solvation Strategy	Solvent System	Base Additive	Resulting Physical State	Primary Application
Untreated Salt	DCM, THF, or Toluene	None	Insoluble Suspension	Long-term stable storage
Ex-situ Free-basing	DCM / H₂O	NaHCO₃ (aq)	Homogeneous Organic Solution	General anhydrous synthesis
In-situ Neutralization	1,4-Dioxane	DIPEA	Soluble Pyridine + Insoluble Amine·HCl	Pd-Catalyzed Cross-Coupling
Biphasic Catalysis	Toluene / H₂O	K₂CO₃ (aq)	Biphasic Emulsion	Water-tolerant Suzuki Coupling

Note: Inorganic bases are often poorly soluble in pure organic solvents, necessitating the biphasic approaches detailed above[5].

Frequently Asked Questions (FAQs)

Q: Why does my reaction mixture turn into an un-stirrable paste when I add Triethylamine (TEA) to the HCl salt in THF? A: Triethylamine hydrochloride (TEA·HCl), formed during the in-situ neutralization, is highly insoluble in THF and precipitates rapidly, drastically increasing the viscosity of the mixture. To troubleshoot this, either switch to a solvent where TEA·HCl has marginal solubility (like DMF), increase the overall solvent volume, or use Protocol A to remove the chloride before setting up the reaction.

Q: Can I use strong bases like Sodium Hydroxide (NaOH) to free-base the compound? A: It is highly discouraged. 3-Chloro-4-iodopyridine is a highly electron-deficient heteroaromatic ring. Exposure to strong aqueous hydroxide can trigger competitive Nucleophilic Aromatic Substitution (S_NAr) at the halogenated positions, leading to degradation and the formation of pyridinone byproducts. Stick to mild bases like NaHCO₃ or K₂CO₃.

Q: I am attempting a Suzuki coupling, but I want to avoid the ex-situ extraction. What is the best approach? A: If your boronic acid and catalyst tolerate water, utilize a biphasic solvent system (e.g., Toluene/H₂O or 1,4-Dioxane/H₂O) with an inorganic base like K₂CO₃[5]. The water dissolves the inorganic base and the HCl salt, neutralizing it at the phase boundary and allowing the free pyridine to immediately partition into the organic layer where the palladium catalyst resides.

References

• Benchchem. "3-Chloro-2-fluoro-4-iodopyridine | 796851-05-3". Benchchem. 5

• ScienceMadness. "Pyridine from Pyridine hydrochloride". ScienceMadness Forum. 3

• ACS Omega. "Hydrochloride Salt of the GABAkine KRM-II-81". ACS Publications. 1

• Google Patents. "EP3712151B1 - Spiro aromatic ring compounds as SHP2 inhibitors". Google Patents. 4

• PubMed. "Precaution on use of hydrochloride salts in pharmaceutical formulation". National Institutes of Health. 2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Precaution on use of hydrochloride salts in pharmaceutical formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sciencemadness Discussion Board - Pyridine from Pyridine hydrochloride - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. EP3712151B1 - (s)-1'-(8-((2-amino-3-chloropyridin-4-yl)thio)imidazo[1,2-c]pyrimidin-5-yl)-5,7-dihydrospiro[cyclopenta[b]pyridine-6,4'-piperidine]-5-amine as shp2 inhibitor for the treatment of cancer - Google Patents [patents.google.com]
• 5. 3-Chloro-2-fluoro-4-iodopyridine | 796851-05-3 | Benchchem [benchchem.com]

Reference Data & Comparative Studies

Reactivity Face-Off: A Senior Scientist's Guide to 3-Chloro-4-iodopyridine HCl vs. 3-chloro-4-bromopyridine

For researchers, scientists, and professionals in drug development, the strategic selection of building blocks is paramount to synthetic success. The 3-chloro-4-halopyridine scaffold is a cornerstone in the synthesis of novel therapeutics and functional materials, offering a versatile platform for diversification. This guide provides an in-depth, objective comparison of two closely related yet distinct reagents: 3-Chloro-4-iodopyridine hydrochloride and 3-chloro-4-bromopyridine . We will dissect their reactivity profiles, supported by experimental data and mechanistic insights, to empower you with the knowledge needed to select the optimal reagent for your specific application.

The Decisive Factors: A Theoretical Reactivity Framework

The reactivity of these two molecules is not a matter of simple substitution; it is a nuanced interplay of fundamental chemical principles. The choice between the iodo- and bromo-analogue hinges on three key factors: the carbon-halogen bond strength, the electronic nature of the pyridine ring, and, critically for the iodo-compound, the influence of its hydrochloride salt form.

• The Carbon-Halogen Bond: The Primary Reactivity Driver The dominant factor governing reactivity in palladium-catalyzed cross-coupling reactions is the strength of the carbon-halogen (C-X) bond. The bond dissociation energies (BDEs) follow the trend C-Cl > C-Br > C-I.[1][2][3][4][5] Consequently, the generally accepted order of reactivity for halogens in these transformations is I > Br > Cl .[1][2] The oxidative addition of the palladium catalyst to the C-X bond is frequently the rate-determining step, and this process is significantly more facile for the weaker C-I bond compared to the C-Br bond.[1][6][7] This fundamental difference means that 3-chloro-4-iodopyridine will typically react faster and under much milder conditions.

• Electronic Landscape of the Pyridine Ring The pyridine ring is inherently electron-deficient due to the electronegative nitrogen atom. This electronic pull activates the C2 and C4 positions towards nucleophilic attack and facilitates oxidative addition in cross-coupling reactions.[1][8] The presence of an additional electron-withdrawing chloro group at the C3 position further modulates the electronic density of the ring, influencing the reactivity at the adjacent C4 position.

• The Hydrochloride Salt: An Overlooked Influencer A critical distinction is that 3-chloro-4-iodopyridine is commonly supplied as a hydrochloride salt. This has two major practical implications:

  • Enhanced Ring Activation: The protonated pyridinium nitrogen is significantly more electron-withdrawing than a neutral pyridine nitrogen. This heightened electron deficiency can further activate the ring, particularly for Nucleophilic Aromatic Substitution (SNAr) reactions.[8]

  • Requirement for Base: In cross-coupling reactions, the pyridinium salt must be neutralized to the free base. This necessitates the addition of at least one extra equivalent of base in the reaction mixture to deprotonate the nitrogen before it can participate in the catalytic cycle or to prevent it from quenching other basic reagents.[9]

Head-to-Head: Performance in Key Synthetic Transformations

We will now compare the performance of these two reagents in three of the most vital transformations in modern synthetic chemistry: Suzuki-Miyaura coupling, Sonogashira coupling, and Buchwald-Hartwig amination.

A. Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is arguably the most widely used cross-coupling method for forging C(sp²)-C(sp²) bonds. In this arena, the reactivity difference between our two contenders is stark.

Senior Scientist's Field Insights: 3-Chloro-4-iodopyridine is the clear frontrunner for Suzuki-Miyaura couplings. Its high reactivity allows for the use of lower catalyst loadings and milder conditions (often room temperature to 80 °C), which is crucial for substrates bearing sensitive functional groups. The most significant advantage is the potential for chemoselectivity . One can selectively couple at the C-I position while leaving the more robust C-Cl bond untouched for subsequent, orthogonal transformations.[10][11] 3-chloro-4-bromopyridine is a competent substrate but typically requires higher temperatures and more active (and expensive) catalyst systems to achieve comparable yields.[2][7]

Data Presentation: Comparative Performance in Suzuki-Miyaura Coupling

Feature	3-Chloro-4-iodopyridine HCl	3-chloro-4-bromopyridine	Rationale & Citation
Relative Reactivity	Very High	Moderate to High	Weaker C-I bond leads to faster oxidative addition.[1][3]
Typical Temp.	25 - 90 °C	80 - 120 °C	Higher energy is needed to cleave the stronger C-Br bond.
Catalyst System	Standard Pd catalysts (e.g., Pd(PPh₃)₄, PdCl₂(dppf))	Requires more active catalysts (e.g., those with bulky phosphine ligands).[2]
Key Advantage	Chemoselective coupling at C-I, preserving the C-Cl bond.[11]	More cost-effective and stable starting material.[2]
Typical Yields	Good to Excellent	Good, but can be lower without optimization.	Iodoarenes are generally more reliable substrates.

Experimental Protocol: Suzuki-Miyaura Coupling of a 4-Halopyridine

• Reaction Setup: To a dry Schlenk tube, add the 4-halopyridine (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), and a suitable base (e.g., K₂CO₃, Cs₂CO₃, 2.0-3.0 equiv.). Note: For 3-chloro-4-iodopyridine HCl, an additional equivalent of base is required.

• Inert Atmosphere: Seal the vessel, evacuate, and backfill with an inert gas (e.g., Argon) three times.

• Solvent Addition: Add degassed solvent (e.g., Dioxane/H₂O, DMF, or Toluene).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%) and ligand if required, under a positive flow of inert gas.

• Reaction: Heat the mixture to the desired temperature (e.g., 80-110 °C) and stir until TLC or LC-MS analysis indicates consumption of the starting material.

• Workup: Cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, concentrate in vacuo, and purify the residue by flash column chromatography.[1][3][11][12]

Visualization: The Suzuki-Miyaura Catalytic Cycle

Caption: Catalytic cycle for the Suzuki-Miyaura coupling reaction.

B. Sonogashira Coupling

This reaction creates C(sp²)-C(sp) bonds by coupling aryl halides with terminal alkynes, a crucial transformation for accessing linear, rigid structures found in many pharmaceuticals and materials.

Senior Scientist's Field Insights: The reactivity trend of I > Br is again dominant. 3-Chloro-4-iodopyridine hydrochloride will undergo Sonogashira coupling under significantly milder conditions, often with the classic Pd/CuI co-catalyst system at or slightly above room temperature.[2] 3-chloro-4-bromopyridine is also a widely used substrate, but achieving high yields frequently requires elevated temperatures (e.g., 100 °C) and sometimes more specialized catalyst systems to drive the reaction to completion.[9][13][14] The choice here depends on the thermal stability of the coupling partners.

Data Presentation: Comparative Performance in Sonogashira Coupling

Feature	3-Chloro-4-iodopyridine HCl	3-chloro-4-bromopyridine	Rationale & Citation
Relative Reactivity	Very High	Moderate	Weaker C-I bond facilitates the rate-limiting oxidative addition.[2]
Typical Temp.	25 - 70 °C	70 - 110 °C	Higher thermal energy is required for C-Br bond activation.[14]
Catalyst System	Standard Pd/CuI systems (e.g., PdCl₂(PPh₃)₂/CuI).[2]	Often requires higher catalyst loading or more robust ligands.
Side Reactions	Lower risk of side reactions due to mild conditions.	Higher temperatures can increase the risk of alkyne homocoupling (Glaser coupling).
Typical Yields	Good to Excellent	Moderate to Good	Iodo-substrates are generally more efficient.[2]

Experimental Protocol: Sonogashira Coupling of a 4-Halopyridine

• Reaction Setup: In a dry Schlenk tube under an inert atmosphere (Argon), combine the 4-halopyridine (1.0 equiv.), Pd catalyst (e.g., PdCl₂(PPh₃)₂, 2-5 mol%), and CuI (1-5 mol%).

• Solvent and Base: Add a degassed solvent (e.g., THF or DMF) followed by a degassed amine base (e.g., Et₃N or Diisopropylamine, 2-3 equiv.). Note: For the hydrochloride salt, ensure enough base is present for neutralization plus the reaction.

• Alkyne Addition: Add the terminal alkyne (1.1-1.5 equiv.) dropwise via syringe.

• Reaction: Stir the mixture at the appropriate temperature (e.g., room temperature for iodo, 100 °C for bromo) until the reaction is complete by TLC or LC-MS analysis.[14]

• Workup: Quench the reaction with saturated aqueous NH₄Cl solution and extract with an organic solvent.

• Purification: Wash the combined organic layers with brine, dry over anhydrous MgSO₄, concentrate, and purify by column chromatography.

Visualization: Sonogashira Experimental Workflow

Caption: General experimental workflow for the Sonogashira coupling reaction.

C. Buchwald-Hartwig Amination

This palladium-catalyzed C-N bond formation has revolutionized the synthesis of aryl amines, which are ubiquitous in pharmaceuticals.[15][16]

Senior Scientist's Field Insights: As with C-C couplings, the C-I bond of 3-chloro-4-iodopyridine is significantly more reactive than the C-Br bond. This allows for amination under milder conditions, preserving thermally labile functional groups. However, the true value of the iodo-compound lies in its potential for sequential functionalization. One can perform a Buchwald-Hartwig amination at the C4-iodo position, and then, under more forcing conditions with specialized ligands (e.g., BrettPhos, RuPhos), potentially perform a second amination or a different cross-coupling at the C3-chloro position.[6] Aminating aryl chlorides is notoriously difficult and requires highly active, bulky, and electron-rich phosphine ligands.[6] While 3-chloro-4-bromopyridine is a viable substrate for amination, it represents an intermediate level of reactivity and still requires robust catalyst systems.[17][18]

Data Presentation: Comparative Performance in Buchwald-Hartwig Amination

Feature	3-Chloro-4-iodopyridine HCl	3-chloro-4-bromopyridine	Rationale & Citation
Relative Reactivity	High	Moderate	C-I bond undergoes oxidative addition more readily than C-Br.
Typical Temp.	60 - 100 °C	80 - 110 °C	More energy is needed to activate the C-Br bond.
Catalyst System	Can work with standard ligands (e.g., BINAP, XPhos).	Often requires bulky, electron-rich biarylphosphine ligands.[6]
Base	Strong, non-nucleophilic base required (e.g., NaOtBu, LHMDS).[6]	Strong, non-nucleophilic base required (e.g., NaOtBu, K₃PO₄).
Key Advantage	Milder conditions, chemoselectivity.	More stable and economical than the iodo-analogue.
Typical Yields	Good to Excellent	Good, but highly dependent on catalyst and substrate scope.

Experimental Protocol: Buchwald-Hartwig Amination of a 4-Halopyridine

• Reaction Setup: In a glovebox or under an inert atmosphere, charge a dry reaction vessel with the 4-halopyridine (1.0 equiv.), the amine (1.2 equiv.), and a strong base (e.g., NaOtBu, 1.2-2.0 equiv.).

• Catalyst Premix (Optional but Recommended): In a separate vial, premix the palladium source (e.g., Pd₂(dba)₃ or a pre-catalyst like BrettPhos Pd G3, 1-5 mol%) and the ligand (e.g., BrettPhos, 2-10 mol%) in a small amount of solvent.

• Combine: Add the solvent (e.g., dry, degassed Toluene or Dioxane) to the main vessel, followed by the catalyst solution.

• Reaction: Seal the vessel and heat to the required temperature (e.g., 100 °C) with vigorous stirring. Monitor the reaction's progress by TLC or LC-MS.

• Workup: After cooling, carefully quench the reaction with water. Extract with an organic solvent, wash with brine, and dry over Na₂SO₄.

• Purification: Concentrate the solution and purify the crude product by silica gel chromatography.[6][19]

Visualization: The Buchwald-Hartwig Amination Cycle

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Navigating the Fragmentation Maze: A Comparative Guide to the LC-MS Fragmentation of 3-Chloro-4-iodopyridine Hydrochloride

For the modern researcher, drug development professional, and analytical scientist, a deep understanding of a molecule's behavior under mass spectrometric analysis is not just advantageous; it is imperative for unequivocal structural elucidation and impurity profiling. This guide provides an in-depth, technically-grounded comparison of the anticipated liquid chromatography-mass spectrometry (LC-MS) fragmentation pattern of 3-chloro-4-iodopyridine hydrochloride. Moving beyond a mere cataloging of fragments, we will explore the causal chemical principles dictating the fragmentation pathways, offering a predictive framework for the analysis of this and structurally related halogenated heteroaromatics.

Introduction to 3-Chloro-4-iodopyridine Hydrochloride and its Mass Spectrometric Interrogation

3-Chloro-4-iodopyridine is a halogenated pyridine derivative with a molecular formula of C5H3ClIN and a monoisotopic mass of 238.90.[1] The hydrochloride salt enhances its solubility in aqueous and polar organic solvents, making it amenable to reversed-phase liquid chromatography. In the context of drug discovery and development, such halogenated pyridines serve as versatile building blocks. A thorough characterization of their fragmentation behavior is crucial for reaction monitoring, metabolite identification, and the assessment of degradant profiles.

Electrospray ionization (ESI) is the soft ionization technique of choice for polar molecules like 3-chloro-4-iodopyridine hydrochloride, typically yielding a prominent protonated molecular ion, [M+H]+.[2][3] This initial ionization event provides the molecular weight of the free base (239.44 g/mol ), with the hydrochloride salt dissociating in solution. The subsequent fragmentation of this protonated precursor ion in the collision cell of the mass spectrometer provides the structural fingerprint of the molecule.

Experimental Considerations and Causality in Method Development

The fragmentation pattern of a molecule is not an immutable property; it is influenced by the experimental conditions. For a compound like 3-chloro-4-iodopyridine hydrochloride, the choice of mobile phase and collision energy are critical.

• Mobile Phase Composition: The use of protic solvents like methanol or acetonitrile with acidic modifiers such as formic acid is common in reversed-phase LC-MS. However, care must be taken as some studies have shown that formic acid can induce deiodination of iodinated aromatic compounds in the ESI source.[4] Acetic acid or ammonium acetate may be considered as alternatives to mitigate this in-source decay.[4]

• Collision Energy: The extent of fragmentation is directly proportional to the collision energy applied in the MS/MS experiment. A stepwise increase in collision energy allows for the systematic observation of primary, secondary, and tertiary fragment ions, providing a more complete picture of the fragmentation cascade.

The protocols described herein are designed to be self-validating by systematically exploring the fragmentation at varying collision energies to build a comprehensive and logical fragmentation tree.

The Anticipated ESI-MS Fragmentation Pathway of 3-Chloro-4-iodopyridine

Upon introduction into the mass spectrometer via ESI, 3-chloro-4-iodopyridine hydrochloride is expected to readily protonate on the basic pyridine nitrogen, yielding a precursor ion of m/z 239.9 (for ³⁵Cl) and 241.9 (for ³⁷Cl). The natural isotopic abundance of chlorine (approximately 3:1 for ³⁵Cl:³⁷Cl) will result in a characteristic M+2 peak for the precursor ion and all chlorine-containing fragments.[5][6]

The fragmentation of the protonated molecule is anticipated to proceed through several key pathways, driven by the relative bond strengths and the stability of the resulting fragment ions. The carbon-iodine bond is the most labile, making its cleavage a primary fragmentation route.[7]

The proposed fragmentation pathways are detailed in the table below and illustrated in the subsequent diagram.

Table 1: Proposed Fragment Ions for 3-Chloro-4-iodopyridine

m/z (³⁵Cl)	m/z (³⁷Cl)	Proposed Formula	Proposed Structure/Loss	Notes
239.9	241.9	[C₅H₄ClIN]⁺	[M+H]⁺	Protonated molecular ion (free base).
113.0	115.0	[C₅H₄ClN]⁺	Loss of I• (Iodine radical)	Cleavage of the weak C-I bond.
78.0	-	[C₅H₄N]⁺	Loss of Cl• from m/z 113.0	Formation of the pyridinium ion.
77.0	-	[C₅H₃N]⁺•	Loss of HCl from m/z 113.0	Elimination of hydrogen chloride.
51.0	-	[C₄H₃]⁺	Fragmentation of the pyridine ring	A common fragment for aromatic rings.[8]

Visualizing the Fragmentation Cascade

The logical flow of the fragmentation process can be visualized as a directed graph, where nodes represent the ions and edges represent the neutral losses.

Caption: Proposed ESI-MS/MS fragmentation pathway for protonated 3-chloro-4-iodopyridine.

Comparative Analysis and Mechanistic Insights

The proposed fragmentation pattern for 3-chloro-4-iodopyridine hydrochloride is consistent with the established principles of mass spectrometry for halogenated aromatic compounds.

• Hierarchy of Halogen Bond Lability: The initial loss of the iodine radical is the most favored pathway due to the lower bond dissociation energy of the C-I bond compared to the C-Cl bond. This is a common fragmentation pattern observed for iodo-substituted aromatic compounds.[7]

• Formation of Stable Pyridinium Ions: The subsequent fragmentation of the chloropyridinium ion (m/z 113.0/115.0) can proceed via two main routes: the loss of a chlorine radical to form the pyridinium cation (m/z 78.0) or the elimination of a neutral HCl molecule to yield a dehydro-pyridinium radical cation (m/z 77.0). The formation of stable pyridinium ions is a characteristic feature in the mass spectra of pyridine derivatives.[9]

• Ring Fragmentation: At higher collision energies, the stable pyridinium ring is expected to undergo fragmentation, a common pathway for aromatic systems, leading to smaller fragment ions such as m/z 51.0, corresponding to the loss of HCN from the pyridinium ion.[8][10]

Conclusion

This guide provides a comprehensive and technically detailed predictive analysis of the LC-MS fragmentation pattern of 3-chloro-4-iodopyridine hydrochloride. By understanding the underlying chemical principles that govern the fragmentation process, researchers can more effectively interpret experimental data, confirm the structure of the parent molecule, and identify related impurities and metabolites. The proposed fragmentation pathways, supported by established mass spectrometric behavior of similar compounds, offer a robust framework for the analytical characterization of this and other halogenated pyridine derivatives. The self-validating nature of a systematic, collision-energy-resolved MS/MS experiment is key to confirming these predicted pathways and achieving unambiguous structural elucidation.

References

• Qiang, W., Guoquan, Y., & Qianrong, L. (2015). Characterization of 1,4-Dihydropyridine Derivatives by Electrospray Ionization Ion-Trap Time-of-Flight Tandem Mass Spectrometry. Bulletin of the Korean Chemical Society. [Link]

• Yamashita, K., et al. (2007). Synthesis of pyridine-carboxylate derivatives of hydroxysteroids for liquid chromatography-electrospray ionization-mass spectrometry. Journal of Chromatography B, 846(1-2), 45-53. [Link]

• Gabet, V. M., et al. (2008). Analysis of Steroidal Estrogens as Pyridine-3-sulfonyl Derivatives by Liquid Chromatography Electrospray Tandem Mass Spectrometry. Journal of the American Society for Mass Spectrometry, 19(4), 569-583. [Link]

• Gabet, V. M., et al. (2008). Analysis of steroidal estrogens as pyridine-3-sulfonyl derivatives by liquid chromatography electrospray tandem mass spectrometry. Journal of the American Society for Mass Spectrometry, 19(4), 569-583. [Link]

• Yamashita, K., et al. (2007). Synthesis of pyridine-carboxylate derivatives of hydroxysteroids for liquid chromatography-electrospray ionization-mass spectrometry. ResearchGate. [Link]

• Eberlin, M. N., et al. (1994). Gas-Phase Cl+ Affinities of Pyridines Determined by the Kinetic Method Using Multiple-Stage (MS3) Mass Spectrometry. Journal of the American Chemical Society, 116(18), 8259-8264. [Link]

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A Comparative Guide to the Stability of 3-Chloro-4-iodopyridine: Free Base vs. Hydrochloride Salt

As a highly versatile halogenated heterocyclic building block, 3-Chloro-4-iodopyridine is heavily utilized in cross-coupling reactions and the synthesis of complex pharmaceutical scaffolds[1]. However, handling this compound presents unique physicochemical challenges. The presence of a highly polarizable iodine atom at the 4-position makes the molecule inherently susceptible to photolytic degradation, while the basicity of the pyridine nitrogen dictates its behavior in various microenvironments[2].

This guide provides an objective, mechanistic comparison of the stability profiles of 3-Chloro-4-iodopyridine in its free base form versus its hydrochloride (HCl) salt form, equipping researchers with the data necessary to optimize storage, formulation, and synthetic workflows.

Mechanistic Causality: Free Base vs. Hydrochloride Salt

The decision to utilize a free base or a hydrochloride salt extends beyond simple aqueous solubility; it fundamentally alters the electronic and thermodynamic stability of the molecule[3].

Electronic Effects of Salt Formation

In the free base form, 3-Chloro-4-iodopyridine exists as a neutral, planar aromatic system. The carbon-iodine (C-I) bond is highly polarizable and relatively weak, making it highly susceptible to homolytic cleavage upon exposure to UV/Vis light, which generates highly reactive radical species[4].

Converting the free base to the hydrochloride salt protonates the pyridine nitrogen, yielding a positively charged pyridinium cation. This positive charge acts as a powerful electron-withdrawing group across the aromatic ring. This electronic shift not only increases the lattice energy of the solid—dramatically raising the melting point—but also alters the UV absorption cross-section. The protonated state often confers a slight protective effect against photolytic C-I bond cleavage by shifting the charge transfer dynamics[5].

The Disproportionation Dilemma ( pHmax​ Theory)

While the HCl salt improves thermal stability and solid-state handling, it introduces significant hygroscopicity. In the presence of atmospheric moisture, the salt can dissolve into a microscopic hydration layer. According to the pHmax​ theory, there is a specific microenvironmental pH at which the free base and the salt share equal solubility[6]. If the moisture layer's pH exceeds this pHmax​ threshold, the salt loses its thermodynamic stability and disproportionates, precipitating back into the free base. Therefore, while the salt is thermally superior, it is highly vulnerable to moisture-induced phase transitions.

Quantitative Data Comparison

The following table summarizes the physicochemical and stability differences between the two forms, driven by the shift from a neutral amine to an ionic ammonium salt[3][7].

Physicochemical Property	3-Chloro-4-iodopyridine (Free Base)	3-Chloro-4-iodopyridine HCl (Salt Form)	Mechanistic Causality / Impact
Molecular Weight	239.44 g/mol	275.90 g/mol	Addition of hydrogen chloride (HCl).
Physical State	Pale yellow solid / powder	White to off-white crystalline powder	Salt formation enhances crystal lattice packing and apparent purity.
Melting Point	105.0 – 109.0 °C	> 200 °C (Decomposes)	Strong electrostatic ionic interactions in the salt require significantly more energy to disrupt.
Aqueous Solubility	Poor / Sparingly Soluble	High	Ionization allows for strong ion-dipole interactions with aqueous media.
Hygroscopicity	Low	High	The chloride counterion and crystal lattice readily absorb atmospheric moisture.
Photostability	Low (Prone to C-I cleavage)	Moderate	Pyridinium formation withdraws electron density, slightly reducing photolytic vulnerability.

Experimental Workflows: Self-Validating Protocols

To objectively validate the stability differences between the two forms, the following self-validating experimental protocols should be executed. These workflows are designed to isolate specific degradation variables (light, heat, and moisture).

Protocol 1: ICH-Compliant Photostability and Thermal Stress Testing

This protocol isolates photolytic C-I bond cleavage from thermal degradation using controlled ICH Q1B environments.

• Sample Preparation: Accurately weigh 50 mg of both the free base and the HCl salt into two separate sets of HPLC vials.

• Control Establishment: Wrap one set of vials completely in aluminum foil to serve as the "Dark Control" (isolating thermal degradation from photolytic degradation). Leave the second set exposed (clear glass).

• Exposure: Place all vials in a photostability chamber. Expose the samples to a minimum of 1.2 million lux hours of visible light and 200 watt-hours/m² of near-UV energy. Maintain the chamber temperature at 25 °C to prevent thermal skewing.

• Sample Recovery: Dissolve the contents of each vial in 10 mL of an inert organic solvent (e.g., HPLC-grade acetonitrile).

• HPLC-UV Analysis: Inject the samples into an HPLC system. Monitor for the disappearance of the parent peak and the emergence of deiodination products (e.g., 3-chloropyridine).

  • Causality Check: The difference in degradation between the clear and foil-wrapped vials quantifies the exact photolytic vulnerability of the C-I bond.

Protocol 2: Moisture-Induced Disproportionation and pHmax​ Determination

This protocol verifies the susceptibility of the HCl salt to revert to the free base in humid or unbuffered aqueous environments[6].

• Slurry Preparation: Add 500 mg of the HCl salt to 5 mL of unbuffered, deionized water to create a supersaturated slurry.

• Equilibration & pH Monitoring: Stir the slurry at 25 °C for 48 hours. Continuously monitor the pH of the supernatant. The pH will initially drop due to the dissolved HCl, eventually stabilizing at the pHmax​ .

• Environmental Stress: To simulate disproportionation, slowly titrate the slurry with 0.1 M NaOH until the pH is raised 1.5 units above the established pHmax​ .

• Solid-State Isolation: Filter the resulting suspension and dry the solid under a vacuum at 30 °C.

• XRPD Analysis: Analyze the dried solid using X-ray Powder Diffraction (XRPD).

  • Causality Check: A shift in the diffraction pattern from the known HCl salt polymorph to the free base polymorph definitively proves moisture/pH-induced disproportionation.

Degradation Pathways Visualization

The following diagram maps the logical relationships between the environmental triggers and the resulting degradation pathways for both forms.

Degradation pathways and environmental triggers for 3-Chloro-4-iodopyridine forms.

References

• Ojala, K. et al. "How to stop disproportionation of a hydrochloride salt of a very weakly basic compound in a non-clinical suspension formulation". Source: helda.helsinki.fi. URL: [Link]

• NIH / PMC. "Decarboxylative Halogenation of Organic Compounds". Source: nih.gov. URL: [Link]

• Arkivoc. "Visible light-mediated catalyst-free radical arylations using arenediazonium salts". Source: arkat-usa.org. URL: [Link]

• MDPI. "Metal–Halogen Bonding Seen through the Eyes of Vibrational Spectroscopy". Source: mdpi.com. URL: [Link]

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Validating Regioselectivity in Nucleophilic Aromatic Substitution (SNAr) of 3-Chloro-4-iodopyridine Hydrochloride: A Comparative Guide

Executive Summary

In the development of complex pharmaceutical active ingredients (APIs) and agrochemicals, the pyridine ring remains one of the most ubiquitous structural motifs. Functionalizing this heterocycle with absolute regiocontrol is a critical challenge for synthetic chemists. When dealing with dihalopyridines, differentiating between two potential leaving groups requires a deep understanding of electronic activation and leaving group kinetics[1]. This guide evaluates the performance of 3-Chloro-4-iodopyridine hydrochloride as a premium building block, objectively comparing its regioselective nucleophilic aromatic substitution (SNAr) profile against alternative dihalopyridines.

Mechanistic Rationale: The Causality of Regiocontrol

The SNAr reaction on a pyridine ring is fundamentally governed by the stabilization of the intermediate Meisenheimer complex[2]. The pyridine nitrogen exerts a strong electron-withdrawing effect via both induction and resonance, significantly lowering the lowest unoccupied molecular orbital (LUMO) energy at the C2 and C4 positions[3].

In 3-chloro-4-iodopyridine, the two halogens occupy electronically distinct environments:

• C4-Iodine (Activated): Attack by a nucleophile at the C4 position generates a Meisenheimer complex where the negative charge is delocalized directly onto the highly electronegative pyridine nitrogen[1]. This greatly reduces the activation energy barrier.

• C3-Chlorine (Unactivated): Attack at the C3 position forces the negative charge to localize on the ring carbons, as resonance structures cannot place the charge on the nitrogen atom.

Consequently, despite iodine generally being a softer and slower leaving group than chlorine in standard SNAr reactions, the positional electronic activation completely overrides intrinsic leaving group ability. The nucleophile exclusively displaces the C4-iodine, leaving the C3-chlorine intact for orthogonal downstream functionalization[4].

Meisenheimer complex stability pathways during SNAr at C4 versus C3.

Product Comparison: 3-Chloro-4-iodopyridine vs. Alternatives

To appreciate the utility of 3-chloro-4-iodopyridine hydrochloride, it must be benchmarked against structurally similar alternatives. The table below summarizes the quantitative and qualitative performance data across different dihalopyridine scaffolds.

Substrate	SNAr Reactivity at C4	Regioselectivity (C4 vs C3)	Downstream C3 Orthogonality	Handling & Stability
3,4-Dichloropyridine	Sluggish (Requires >100 °C, strong base)	Excellent	Good (C3-Cl preserved)	Stable, volatile free base
3,4-Diiodopyridine	Extremely Fast (RT to 50 °C)	Poor (Risk of over-substitution)	Poor (C3-I competes with C4-I)	Light-sensitive, prone to oxidation
3-Chloro-4-iodopyridine HCl	Fast (RT to 80 °C)	Absolute (>99:1)	Excellent (C3-Cl preserved for Pd-catalysis)	Highly stable, non-volatile salt

Data Synthesis: 3-Chloro-4-iodopyridine hydrochloride offers the optimal balance. It leverages the high reactivity of the C4-iodine for mild SNAr conditions[5] while utilizing the C3-chlorine as a robust, unreactive placeholder that can later be activated via transition-metal catalysis. Furthermore, supplying this building block as a hydrochloride salt prevents oxidative degradation of the iodine atom and improves handling by eliminating the volatility associated with free halopyridines.

Experimental Validation: Self-Validating Protocols

To demonstrate the practical application of this regiocontrol, we detail a self-validating protocol for the SNAr of 3-chloro-4-iodopyridine hydrochloride with a phosphine/amine nucleophile[6], followed by an orthogonal Suzuki-Miyaura coupling.

Workflow for regioselective SNAr and subsequent orthogonal cross-coupling.

Protocol 1: Regioselective SNAr at C4

Objective: Displace the C4-iodine with a nucleophile while preserving the C3-chlorine. Methodology:

• Substrate Preparation: Suspend 3-chloro-4-iodopyridine hydrochloride (1.0 equiv, 10 mmol) in a polar aprotic solvent (e.g., CHCl₃ or DMF, 0.5 M). Add a mild organic base (e.g., N,N-diisopropylethylamine, 1.1 equiv) to neutralize the hydrochloride salt and liberate the reactive free pyridine base. Causality: Neutralization is mandatory because protonation of the pyridine nitrogen, while increasing electrophilicity, severely limits solubility and can protonate the incoming nucleophile, halting the reaction.

• Nucleophilic Attack: Add the nucleophile (e.g., triarylphosphine or secondary amine, 1.05 equiv)[7]. Stir the mixture at room temperature to 50 °C for 12–36 hours.

• Self-Validation (In-Process Control): Monitor the reaction via LC-MS. The complete disappearance of the starting material mass and the appearance of the product mass confirms conversion. Crucially, ¹H NMR of an aliquot will validate regioselectivity: the characteristic downfield shift of the C4-proton (if compared to a non-iodinated analog) is replaced by the nucleophile's signals, while the coupling constants of the C2 and C6 protons confirm substitution occurred exclusively at C4.

• Workup & Isolation: Dilute with organic solvent, wash with water to remove salts, dry over Na₂SO₄, and concentrate. Purify via precipitation or silica gel chromatography. (Typical Yield: 90–98%)[4].

Protocol 2: Orthogonal Suzuki-Miyaura Coupling at C3

Objective: Utilize the preserved C3-chlorine for carbon-carbon bond formation, validating the orthogonality of the scaffold. Methodology:

• Reaction Setup: Combine the newly synthesized 4-substituted-3-chloropyridine (1.0 equiv), an arylboronic acid (1.2 equiv), and a palladium catalyst (e.g., Pd(dppf)Cl₂, 5 mol%) in a degassed mixture of 1,4-dioxane and aqueous K₂CO₃ (2.0 M).

• Coupling: Heat the mixture to 90 °C for 4–8 hours under an inert nitrogen atmosphere. Causality: The C3-chlorine, previously inert to nucleophilic attack, readily undergoes oxidative addition with the Pd(0) catalyst at elevated temperatures.

• System Validation: The successful isolation of the 3,4-disubstituted pyridine definitively proves the absolute regiocontrol of Protocol 1. If SNAr had erroneously occurred at C3, this subsequent cross-coupling would fail or yield a complex, inseparable mixture.

References

• Terrier, F. (2013). Modern Nucleophilic Aromatic Substitution. Wiley-VCH.[Link]

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Safety & Regulatory Compliance

Navigating the Disposal of 3-Chloro-4-iodopyridine Hydrochloride: A Guide to Safety and Compliance

As a Senior Application Scientist, my primary goal extends beyond the point of sale; it is to ensure you can utilize our products safely and effectively throughout their entire lifecycle, including their disposal. 3-Chloro-4-iodopyridine hydrochloride is a halogenated pyridine derivative, a class of compounds invaluable in pharmaceutical synthesis and research but one that demands meticulous handling and disposal. This guide provides a direct, procedural framework for its proper disposal, grounded in the principles of chemical safety and regulatory compliance. The causality behind each step is explained to empower you, our scientific partners, with the knowledge to maintain a safe and compliant laboratory environment.

Part 1: Hazard Profile and Immediate Safety Protocols

Before any disposal procedure can begin, a thorough understanding of the chemical's hazards is paramount. 3-Chloro-4-iodopyridine hydrochloride is classified as a hazardous substance. Its hydrochloride salt form means it will be acidic in aqueous solution. However, the primary hazard stems from the halogenated organic pyridine structure.

Based on data for structurally similar compounds, the primary hazards are significant.[1][2][3] The compound is harmful if swallowed, causes skin irritation, and can cause serious eye irritation or damage.[1][2][3] It may also cause respiratory irritation.[1][2] Therefore, all handling and disposal operations must be conducted with appropriate engineering controls and Personal Protective Equipment (PPE).

Table 1: GHS Hazard Classification Summary for Halogenated Pyridines

Hazard Class	Category	Signal Word	Hazard Statement
Acute Toxicity, Oral	Category 4	Warning	H302: Harmful if swallowed
Skin Corrosion/Irritation	Category 2	Warning	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 1/2A	Danger/Warning	H318/H319: Causes serious eye damage/irritation
Specific Target Organ Toxicity (Single Exposure)	Category 3	Warning	H335: May cause respiratory irritation

This table synthesizes data from safety data sheets for similar chloro-iodo-pyridine compounds.[1][2][3]

Essential Personal Protective Equipment (PPE)

Adherence to proper PPE is non-negotiable. The following equipment provides a necessary barrier against exposure during handling and disposal.

• Eye/Face Protection: Wear chemical safety goggles or a full-face shield as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2]

• Hand Protection: Use chemically resistant gloves, such as butyl rubber or nitrile rubber. Always inspect gloves prior to use and consult the manufacturer's compatibility data. Contaminated gloves should be removed and disposed of as hazardous waste.

• Skin and Body Protection: A fully-buttoned laboratory coat is required.[4] For larger quantities or spill cleanup, a chemical-resistant apron or coveralls may be necessary.

• Respiratory Protection: All handling of the solid powder or solutions should occur within a certified chemical fume hood to prevent inhalation of dust or vapors.[5] If a fume hood is not available, a NIOSH-approved respirator with appropriate cartridges for organic vapors and acid gases must be used.

Part 2: The Disposal Decision Workflow

Proper disposal is not a single action but a series of decisions based on the form and condition of the waste. The following workflow illustrates the logical path to compliant disposal.

Caption: Disposal decision workflow for 3-Chloro-4-iodopyridine HCl.

Part 3: Detailed Disposal Protocols

Protocol 1: Decontamination of Small Laboratory Spills

• Evacuate and Ventilate: Ensure the spill area is well-ventilated, preferably within a chemical fume hood. Restrict access to the area.[6]

• Don PPE: Wear the full PPE ensemble as described in Part 1.

• Contain the Spill: Cover the spill with a dry, inert absorbent material such as vermiculite, sand, or a commercial spill pillow. Do not use combustible materials like paper towels as the primary absorbent.

• Collect Waste: Carefully sweep or scoop the absorbed material into a designated, sealable, and properly labeled hazardous waste container. Avoid creating dust.

• Decontaminate Surface: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or acetone), followed by soap and water.

• Package Contaminated Materials: All used absorbent materials, contaminated PPE (gloves, etc.), and cleaning cloths must be placed in the same hazardous waste container.

• Label and Store: Seal the container and label it clearly as "Hazardous Waste: Halogenated Organic Solid Waste" and list "3-Chloro-4-iodopyridine hydrochloride" as a component. Store in a designated satellite accumulation area until collection by a licensed waste disposal company.

Protocol 2: Disposal of Unused/Expired Bulk Chemical

Disposal of the pure chemical must be handled through a licensed hazardous waste contractor. It is classified as a halogenated organic compound, and specific disposal regulations apply.

• Do Not Attempt Neutralization for Drain Disposal: While the compound is a hydrochloride salt and thus acidic, it is not hazardous only for the characteristic of corrosivity.[7] The primary hazard is the toxic, halogenated organic molecule itself. Simple neutralization with a base is insufficient and dangerous, as it does not degrade the organic component and is not a compliant disposal method.[7][8]

• Segregate as Halogenated Waste: This compound must be segregated into a dedicated "Halogenated Organic Waste" stream.[5][9] Co-mingling with non-halogenated waste can significantly increase disposal costs and violates waste management protocols. The presence of chlorine and iodine atoms necessitates this segregation.[9]

• Package for Disposal: The original, tightly sealed container is often the best option for disposal. If repackaging is necessary, use a new, compatible container. Ensure the container is clearly labeled with the full chemical name and associated hazard pictograms.

• Arrange for Professional Disposal: Contact your institution's Environmental Health & Safety (EH&S) department or a certified hazardous waste disposal company. The mandated disposal method for this class of chemical is high-temperature incineration.

Why Incineration?

Incineration is the required method because it ensures the complete destruction of the organic molecule.[10] As a halogenated waste, specific conditions are required. According to European industrial emission directives, waste containing more than 1% of halogenated organic substances must be incinerated at a minimum temperature of 1100°C.[11][12] This high temperature is necessary to ensure the complete breakdown of the stable carbon-halogen bonds and prevent the formation of highly toxic byproducts like dioxins and furans.[11][12] The resulting acid gases (HCl, HI) are then treated in a scrubber system.[13] Landfilling of untreated halogenated organic waste is strictly prohibited by regulations such as the U.S. EPA's Land Disposal Restrictions (LDR) program.[14]

Part 4: Waste Accumulation and Storage

Proper temporary storage of the generated waste is a critical compliance point.

• Container: Use only compatible, tightly sealed containers. Keep containers closed at all times except when adding waste.[5][8]

• Labeling: The container must be clearly marked with the words "Hazardous Waste," the full chemical name(s) of the contents, and the accumulation start date.[5][8]

• Segregation: Store halogenated waste containers separately from non-halogenated waste. Maintain segregation from incompatible materials, especially strong oxidizing agents, strong bases, and acids.[4]

• Location: Store in a designated, secure satellite accumulation area that is cool, dry, and well-ventilated, away from heat or ignition sources.[4]

Caption: Logical segregation of halogenated and non-halogenated waste streams.

By adhering to these scientifically-grounded and regulation-aligned procedures, you ensure the safe management of 3-Chloro-4-iodopyridine hydrochloride from acquisition to final disposition, protecting yourself, your colleagues, and the environment.

References

• Jubilant Ingrevia Limited.
• U.S. Environmental Protection Agency.
• Loba Chemie.
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• Fisher Scientific. SAFETY DATA SHEET: 4-Chloropyridine hydrochloride. Fisher Scientific.
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• University of Wisconsin-Madison.
• ECHEMI. 2-Chloro-3-iodopyridine SDS. ECHEMI.
• U.S. Environmental Protection Agency. Toxicological Profile for Pyridine. Agency for Toxic Substances and Disease Registry.
• U.S. Environmental Protection Agency. Land Disposal Restrictions for Hazardous Waste. EPA.
• University of Georgia Environmental Safety Division.
• Missouri State University. Waste Neutralization Guidance. Environmental Management.
• Braun Research Group. Halogenated Organic Liquids - Standard Operating Procedure. University of Illinois Urbana-Champaign.
• University of Washington. Safe Handling of Pyridine Fact Sheet. Environmental Health & Safety.
• Zero Waste Europe.
• Zero Waste Europe.

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A Researcher's Guide to the Safe Handling of 3-Chloro-4-iodopyridine Hydrochloride

An Essential Framework for Laboratory Safety and Operational Integrity

As researchers and scientists in the fast-paced world of drug development, our work with novel chemical entities demands not only scientific rigor but also an unwavering commitment to safety. This guide provides essential, immediate safety and logistical information for handling 3-Chloro-4-iodopyridine hydrochloride. The following protocols are designed to create a self-validating system of safety, ensuring the well-being of laboratory personnel and the integrity of your research.

Understanding the Hazard Landscape

Core Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is the foundational step in mitigating exposure risks. The following table outlines the minimum required PPE for handling 3-Chloro-4-iodopyridine hydrochloride.

Body Part	Personal Protective Equipment	Specifications and Rationale
Eyes	Safety Goggles or a Face Shield	Must be worn at all times to protect against potential splashes, which could cause serious eye irritation.[4][5][6]
Hands	Chemical-Resistant Gloves	Nitrile or butyl rubber gloves are recommended.[4] It is crucial to inspect gloves for any signs of degradation or punctures before each use.
Body	Laboratory Coat	A fully buttoned lab coat provides a critical barrier against accidental skin contact.[4]
Respiratory	Certified Chemical Fume Hood	All handling of 3-Chloro-4-iodopyridine hydrochloride should be performed within a certified chemical fume hood to minimize the risk of inhalation.[4] If a fume hood is not available, a NIOSH-approved respirator may be necessary.[7]

Operational Plan: A Step-by-Step Workflow for Safe Handling

Adherence to a strict operational workflow is critical for minimizing risk. The following procedure outlines the necessary steps from preparation to cleanup.

Caption: Workflow for the safe handling of 3-Chloro-4-iodopyridine hydrochloride.

Experimental Protocol: Handling Procedure

• Preparation : Before handling the compound, ensure you are wearing all the prescribed PPE. Verify that the chemical fume hood is functioning correctly. Assemble all necessary glassware, reagents, and equipment within the fume hood to minimize movement in and out of the containment area.

• Handling :

  • Weigh the desired amount of 3-Chloro-4-iodopyridine hydrochloride on a tared weigh boat inside the fume hood.

  • Carefully transfer the solid to the reaction vessel. Use a spatula and take care to avoid generating dust.

  • If preparing a solution, add the solvent slowly to the solid to avoid splashing.

• Cleanup :

  • All glassware that has come into contact with the compound should be decontaminated. A preliminary rinse with a suitable solvent (e.g., ethanol or acetone) can be collected as hazardous waste.

  • Wipe down the work surface of the fume hood with a suitable decontaminating solution.

  • Dispose of all contaminated materials, including gloves and weigh boats, in a designated hazardous waste container.

  • After completing all work and cleanup, remove your PPE in the correct order (gloves first, then lab coat, then eye protection) and wash your hands thoroughly with soap and water.[7]

Emergency Procedures: Responding to Accidental Exposure

In the event of accidental exposure, immediate and appropriate action is crucial.

• Eye Contact : Immediately flush the eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station.[4] Seek prompt medical attention.

• Skin Contact : Wash the affected area thoroughly with soap and plenty of water.[4] Remove any contaminated clothing. If irritation develops or persists, seek medical attention.

• Inhalation : Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion : Do NOT induce vomiting.[4] Rinse the mouth with water and seek immediate medical attention.

Disposal Plan: Ensuring Environmental and Regulatory Compliance

Proper disposal of 3-Chloro-4-iodopyridine hydrochloride and its containers is essential to prevent environmental contamination and adhere to regulatory standards.

• Waste Collection : All waste containing 3-Chloro-4-iodopyridine hydrochloride, including unused product and contaminated materials, must be collected in a designated, properly labeled, and sealed hazardous waste container.

• Labeling : The waste container must be clearly labeled with "Hazardous Waste" and the chemical name: "3-Chloro-4-iodopyridine hydrochloride."

• Segregation : Do not mix this waste stream with other incompatible waste materials. Consult your institution's Environmental Health and Safety (EHS) office for specific guidance on waste segregation.

• Disposal : The final disposal of the hazardous waste must be conducted through your institution's approved hazardous waste management program, which will ensure compliance with all local, state, and federal regulations.

By integrating these safety protocols into your daily laboratory practices, you contribute to a culture of safety and ensure the responsible advancement of scientific discovery.

References

• BenchChem. Personal protective equipment for handling 3,4-Diphenylpyridine.
• Jubilant Ingrevia. JLSNV-2 (ALKYL PYRIDINE DERIVATIVES)
• Safety D
• Carl ROTH.
• Jubilant Ingrevia Limited.
• Fisher Scientific.
• SAFETY D
• Aldrich.
• Tokyo Chemical Industry. 3-Chloro-4-iodopyridine | 77332-79-7 | TCI AMERICA.
• Chemical Substance Information. 3-chloro-4-(chloromethyl)pyridine hydrochloride.
• Hydrogen fluoride pyridine.
• Fisher Scientific Company.
• PubChem. 3-Chloropyridine | C5H4ClN | CID 12287.
• ChemicalBook. 3-Chloro-4-(pyridin-3-yl)-1,2,5-thiadiazole. (2026).
• Acros Pharm
• Jubilant Ingrevia Limited.
• New Jersey Department of Health. HAZARD SUMMARY.
• Organic Syntheses.
• Sigma-Aldrich.
• National Institutes of Health. Halogen-Induced Chemical Injury to the Mammalian Cardiopulmonary Systems - PMC.

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